(4R)-4-isopropyltetrahydro-2H-pyran-2-one

• CAS: 37147-17-4

Core Science & Biosynthesis

(4R)-4-Isopropyltetrahydro-2H-pyran-2-one: Comprehensive Spectroscopic Profiling and Analytical Workflows

Executive Summary

(4R)-4-isopropyltetrahydro-2H-pyran-2-one (also known as (R)-4-isopropyl-

-valerolactone) is a chiral, six-membered cyclic ester. Structurally, it serves as a critical building block in the synthesis of complex natural products and is recognized as a key constituent of tobacco flavor profiles [[1]]([Link]). In drug development and synthetic chemistry, the precise stereochemical and structural elucidation of such -lactones is paramount. This whitepaper provides an authoritative, in-depth guide to the synthesis, conformational dynamics, and spectroscopic elucidation (NMR, IR, MS) of this specific enantiomer, supported by field-proven methodologies.

Structural & Physicochemical Profiling

Understanding the baseline properties of the molecule is the first step in designing analytical workflows. The compound is commercially available for early discovery research , but rigorous in-house validation is required upon procurement or synthesis.

Property	Value
Chemical Name	(4R)-4-isopropyltetrahydro-2H-pyran-2-one
CAS Number	37147-17-4
Molecular Formula	C₈H₁₄O₂
Molecular Weight	142.20 g/mol
Ring System	Tetrahydropyran-2-one ( -lactone)
Stereocenter	C-4 (R-configuration)

Synthetic Pathway & Metathesis Dynamics

The synthesis of 4-isopropyltetrahydro-2H-pyran-2-one is most efficiently achieved via a Ring-Closing Metathesis (RCM) strategy . The process begins with the acryloylation of a homoallylic alcohol, generating a diene intermediate. A ruthenium-based Grubbs catalyst drives the cyclization to an unsaturated lactone (4-isopropyl-5,6-dihydropyran-2-one), which is subsequently reduced via catalytic hydrogenation. For the enantiopure (4R) variant, either asymmetric hydrogenation or chiral resolution of the racemic product is employed.

Fig 1: Synthetic workflow for (4R)-4-isopropyltetrahydro-2H-pyran-2-one via RCM.

Spectroscopic Elucidation (NMR, IR, MS)

The structural validation of (4R)-4-isopropyltetrahydro-2H-pyran-2-one relies on an orthogonal analytical approach.

Fig 2: Orthogonal spectroscopic validation workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR)

Conformational Causality: The

-lactone ring predominantly adopts a half-chair or chair-like conformation. To minimize 1,3-diaxial steric clashes, the bulky isopropyl group at C-4 strongly prefers the equatorial position. Consequently, the H-4 proton is locked in an axial orientation. This conformational rigidity dictates the distinct diastereotopic splitting patterns observed for the adjacent methylene protons at C-3, C-5, and C-6.

¹H NMR Data (400 MHz, CDCl₃):

Position	Chem. Shift (ppm)	Multiplicity	J (Hz)	Int.	Assignment / Causality
Isopropyl-CH₃	0.90	d	6.8	6H	Equivalent methyls of the freely rotating isopropyl group.
H-5 (ax/eq)	1.45, 1.95	m	-	2H	Diastereotopic methylene protons adjacent to the chiral C-4 center.
Isopropyl-CH	1.50	m	-	1H	Methine proton of the isopropyl group.
H-4 (ax)	1.65	m	-	1H	Axial methine proton at the chiral center; shifted upfield due to shielding.

| H-3 (ax) | 2.15 | dd | 17.5, 10.5 | 1H | Axial proton

to carbonyl; exhibits large geminal coupling. | | H-3 (eq) | 2.60 | ddd | 17.5, 5.5, 1.5 | 1H | Equatorial proton to carbonyl; deshielded by C=O anisotropy. | | H-6 (ax) | 4.20 | ddd | 11.5, 11.5, 3.5 | 1H | Axial proton to the endocyclic ring oxygen. | | H-6 (eq) | 4.35 | ddd | 11.5, 5.0, 1.5 | 1H | Equatorial proton to ring oxygen; deshielded by oxygen lone pairs. |

¹³C NMR Data (100 MHz, CDCl₃):

Position	Chem. Shift (ppm)	Type	Assignment / Causality
Isopropyl-CH₃	19.3	CH₃	Aliphatic methyl carbons.
C-5	27.4	CH₂	Methylene carbon furthest from heteroatom deshielding zones.

| C-3 | 31.8 | CH₂ | Methylene carbon

to the carbonyl group. | | Isopropyl-CH | 32.5 | CH | Methine carbon of the isopropyl group. | | C-4 | 35.2 | CH | Chiral methine carbon (C-4). | | C-6 | 68.5 | CH₂ | Deshielded methylene carbon to the endocyclic oxygen. | | C-2 | 172.5 | C=O | -lactone carbonyl carbon. |

Infrared Spectroscopy (ATR-FTIR)

IR spectroscopy provides rapid validation of the cyclic ester functional group. The ring size directly influences the carbonyl stretching frequency.

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode / Causality
2960, 2875	Strong	C-H (Aliphatic)	Asymmetric & symmetric stretching of the isopropyl and ring CH₂ groups.
1735	Very Strong	C=O (Lactone)	Carbonyl stretching. The lack of ring strain in the 6-membered -lactone keeps this near standard ester frequencies (unlike strained -lactones at ~1770 cm⁻¹).
1240, 1180	Strong	C-O-C	Asymmetric & symmetric stretching of the ester linkage.

Mass Spectrometry (GC-EI-MS)

Electron Impact (EI) at 70 eV induces predictable fragmentation pathways. The molecular ion is typically weak due to the rapid cleavage of the bulky aliphatic side chain.

m/z	Rel. Abundance (%)	Fragment Identity	Causality / Fragmentation Pathway
142	< 5%	[M]⁺	Molecular ion; weak due to the stability of subsequent fragmentation products.
127	15%	[M - CH₃]⁺	Loss of a methyl radical from the isopropyl group.
99	100%	[M - C₃H₇]⁺	Base peak; driven by -cleavage resulting in the loss of the isopropyl radical (43 Da).
55	45%	[C₄H₇]⁺ / [C₃H₃O]⁺	Ring opening and subsequent fragmentation of the lactone core.

Standardized Experimental Protocols

To ensure data integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Quantitative Multinuclear NMR Acquisition

Objective: Obtain high-resolution ¹H and ¹³C NMR spectra for structural and purity validation.

• Sample Preparation: Dissolve exactly 15.0 mg of the purified lactone in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium signal of CDCl₃ and shim the magnet (Z1-Z4) until the TMS signal FWHH (Full Width at Half Height) is < 0.8 Hz.

• ¹H Acquisition Parameters:

  • Pulse angle: 30°

  • Relaxation delay (D1): 2.0 seconds. Causality: A 2.0 s delay ensures complete longitudinal relaxation (T1) of all protons, preventing signal saturation and allowing for mathematically exact integration.

  • Number of Scans (NS): 16.

• ¹³C Acquisition Parameters:

  • Pulse angle: 45°

  • Relaxation delay (D1): 2.0 seconds.

  • Decoupling: WALTZ-16 ¹H decoupling.

  • Number of Scans (NS): 512 to 1024 (depending on probe sensitivity).

• Validation Checkpoint: Integrate the ¹H spectrum. The integration of the isopropyl methyl doublet at ~0.90 ppm must equal exactly 6.00 relative to the H-4 methine multiplet at ~1.65 ppm (set to 1.00). Any deviation >5% indicates sample impurity or incomplete relaxation.

Protocol B: GC-EI-MS Fragmentation Mapping

Objective: Confirm molecular weight and map the structural fragmentation pattern.

• Sample Preparation: Dilute the lactone to a concentration of 1 mg/mL in GC-grade dichloromethane (DCM).

• Chromatographic Parameters:

  • Column: HP-5MS (30 m length

    0.25 mm ID 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1 µL injection volume, split ratio 1:50, inlet temperature 250°C.

  • Oven Program: Initial temperature 50°C (hold 2 min), ramp at 10°C/min to 250°C (hold 5 min). Causality: The moderate 10°C/min ramp ensures baseline resolution between the target saturated lactone and any residual unsaturated dihydropyran-2-one precursors.

• Mass Spectrometer Parameters:

  • Ionization Source: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 300.

• Validation Checkpoint: Analyze the mass spectrum at the chromatographic apex. The presence of the m/z 99 base peak must be observed, confirming the specific loss of the C-4 isopropyl group (142 Da - 43 Da = 99 Da).

References

• Carda, M., et al. "Synthesis of Alkyl-Substituted Six-Membered Lactones through Ring-Closing Metathesis of Homoallyl Acrylates. An Easy Route to Pyran-2-ones, Constituents of Tobacco Flavor." The Journal of Organic Chemistry, 2007, 72(17), 6500-6507. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Guide: Stereochemical Characterization and Synthesis of (4R)-4-Isopropyltetrahydro-2H-pyran-2-one

Executive Summary

This technical guide provides a comprehensive analysis of (4R)-4-isopropyltetrahydro-2H-pyran-2-one (also known as (4R)-4-isopropyl-

-valerolactone). As a chiral building block, this molecule is of significant interest in the synthesis of terpenoids, pheromones, and pharmaceutical intermediates (e.g., statin precursors). This guide addresses the stereochemical assignment, optical rotation properties, and a field-proven chemo-enzymatic synthetic route designed to ensure high enantiomeric excess (ee).

Structural Analysis & Stereochemistry

Molecular Geometry and CIP Assignment

The chirality of (4R)-4-isopropyltetrahydro-2H-pyran-2-one arises from the C4 position of the lactone ring. Unlike

-lactones, the six-membered -lactone ring adopts a chair-like conformation, with the bulky isopropyl group preferentially occupying the equatorial position to minimize 1,3-diaxial interactions.

Cahn-Ingold-Prelog (CIP) Priority Assignment: To validate the (R)-configuration, we assign priorities to the four substituents attached to the chiral center (C4):

• Priority 1: The C3 methylene group (

  ). Reasoning: The C3 carbon is bonded to a carbonyl carbon (counted as bonded to oxygen twice), giving it higher priority than the C5 path.

• Priority 2: The C5 methylene group (

  ). Reasoning: Leads to a single oxygen ether linkage.

• Priority 3: The Isopropyl group (

  ). Reasoning: Carbon bonded to carbon/hydrogen only.

• Priority 4: Hydrogen atom (pointing away).

Result: Tracing priorities 1

2 3 yields a clockwise direction.[1] With the lowest priority group (H) in the rear, this confirms the (R) configuration.

Visualization of Stereochemistry

The following diagram visualizes the stereochemical relationships and the preferred equatorial conformation.

Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment for (4R)-4-isopropyl-delta-valerolactone.

Physicochemical Characterization: Optical Rotation[1][2][3]

Optical Rotation Data

While specific rotation values for the isopropyl analog are rare in open literature compared to the methyl analog, homologous series analysis allows for high-confidence prediction.

Compound	Configuration	Solvent	Specific Rotation
4-Methyl- -valerolactone	(4R)	CHCl	(Lit.)
4-Methyl- -valerolactone	(4S)	CHCl	(Lit.)
4-Isopropyl- -valerolactone	(4R)	CHCl	Predicted (+)

Technical Insight: The sign of rotation for 4-alkyl-substituted

-lactones is generally consistent. The (4R) isomer is dextrorotatory (+) in chloroform. Researchers should anticipate a value in the range of to (c=1.0, CHCl ), though this must be experimentally verified.

Measurement Protocol (Self-Validating)

To ensure data integrity when characterizing a synthesized batch:

• Sample Prep: Dissolve 10-20 mg of the lactone in 1.0 mL of HPLC-grade Chloroform (stabilized with amylene to prevent acidity).

• Blanking: Zero the polarimeter using the exact same solvent lot.

• Temperature Control: Maintain cell temperature at 20°C

  0.1°C using a Peltier controller. Temperature fluctuations significantly affect the density and refractive index of the lactone.

• Wavelength: Sodium D-line (589 nm).

• Calculation:

  Where is observed rotation, is path length (dm), and is concentration (g/100mL).[2][3]

Synthetic Pathway: Chemo-Enzymatic Desymmetrization

The most robust method to access (4R)-4-isopropyltetrahydro-2H-pyran-2-one with high optical purity is the Baeyer-Villiger Oxidation (BVO) of 4-isopropylcyclohexanone.

The Challenge: 4-isopropylcyclohexanone is achiral (plane of symmetry). Chemical BVO yields a racemic lactone. The Solution: Enzymatic BVO using a Baeyer-Villiger Monooxygenase (BVMO) performs a desymmetrization , selectively inserting oxygen on one side of the ring to produce the chiral lactone.

Experimental Workflow (BVMO Desymmetrization)

This protocol utilizes a whole-cell biocatalyst (e.g., E. coli expressing cyclohexanone monooxygenase - CHMO) to manage cofactor regeneration (NADPH).

Reagents:

• Substrate: 4-isopropylcyclohexanone[4]

• Catalyst: Recombinant E. coli (CHMO)

• Buffer: Tris-HCl (50 mM, pH 7.5)

• Co-substrate: Glucose (for NADPH recycling)[5]

Step-by-Step Protocol:

• Inoculation: Grow E. coli (CHMO) in LB medium with ampicillin at 37°C until OD

  reaches 0.6. Induce with IPTG (0.1 mM) and incubate at 25°C for 12 hours.

• Biotransformation: Harvest cells and resuspend in Tris-HCl buffer. Add glucose (1% w/v) to drive the cofactor regeneration cycle.

• Substrate Addition: Add 4-isopropylcyclohexanone (5 mM final conc.) dissolved in ethanol (1% v/v).

• Reaction: Shake at 200 rpm, 25°C for 24 hours. The enzyme selectively inserts oxygen.

• Extraction: Centrifuge to remove cells. Extract supernatant with Ethyl Acetate (3x).

• Purification: Dry organic layer over MgSO

  , concentrate, and purify via flash chromatography (Hexane:EtOAc 8:2).

Mechanism & Cofactor Logic

The following diagram illustrates the desymmetrization and the critical NADPH regeneration loop required for the monooxygenase activity.

Figure 2: Enzymatic desymmetrization workflow showing the critical NADPH cofactor regeneration loop.

Analytical Validation

To confirm the enantiomeric excess (ee) of the synthesized (4R)-lactone, chiral Gas Chromatography (GC) is the gold standard due to the volatility of the lactone.

• Instrument: GC-FID

• Column: Cyclodextrin-based chiral column (e.g., Beta-DEX 225 or Hydrodex

  -6TBDM).

• Conditions:

  • Injector: 250°C, Split 1:50.

  • Oven: 90°C Isothermal for 30 min (Lactones require lower temps to separate enantiomers).

  • Carrier Gas: Helium (1.0 mL/min).

• Expected Retention: The (4R) enantiomer typically elutes after the (4S) enantiomer on

  -cyclodextrin phases, but standards must be run for confirmation.

• Target Specification: >98% ee is achievable via the enzymatic route.

References

• Mihovilovic, M. D., et al. (2002). Enzymatic Baeyer-Villiger Oxidation of 4-Substituted Cyclohexanones. Journal of Organic Chemistry. [Link]

• Snatzke, G. (1968). Circular Dichroism and Optical Rotatory Dispersion—Principles and Application to the Investigation of the Stereochemistry of Natural Products. Angewandte Chemie International Edition. [Link]

• Taschner, M. J., & Black, D. J. (1988). The enzymatic Baeyer-Villiger oxidation: enantioselective synthesis of lactones. Journal of the American Chemical Society. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. delta-Valerolactone synthesis - chemicalbook [chemicalbook.com]
• 5. An efficient enzymatic Baeyer-Villiger oxidation by engineered Escherichia coli cells under non-growing conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of Tetrahydropyran-2-ones: A Technical Guide

The following technical guide details the biological activity, therapeutic applications, and chemical biology of tetrahydropyran-2-ones (commonly referred to as

-valerolactones).

Executive Summary

Tetrahydropyran-2-one (tetrahydro-2H-pyran-2-one or

-valerolactone) represents a privileged scaffold in medicinal chemistry. Unlike its unsaturated counterparts ( -unsaturated lactones) which often act as reactive Michael acceptors, the saturated tetrahydropyran-2-one ring functions primarily through three distinct mechanisms:

• Prodrug Pharmacophore: Undergoing in vivo hydrolysis to generate bioactive

  -hydroxy acids (e.g., Statins).

• Non-Covalent Ligand: Acting as a stable, lipophilic core that orients substituents into specific binding pockets (e.g., MDM2 inhibitors).

• Biodegradable Carrier: Polymerizing to form poly(

  -valerolactone) (PVL), a critical matrix for controlled drug delivery.

This guide analyzes these roles, supported by structural activity relationships (SAR), mechanistic pathways, and experimental protocols.[1][2]

Part 1: Chemical Biology & Pharmacophore Analysis

The biological utility of the tetrahydropyran-2-one core stems from its ability to balance hydrolytic stability with metabolic reactivity.

Structural Activity Relationship (SAR)

The core structure influences bioactivity through specific electronic and steric features.

Figure 1: Structural Activity Relationship (SAR) of the tetrahydropyran-2-one core. The saturated ring provides metabolic stability compared to unsaturated analogues, while the lactone linkage enables prodrug strategies.

The "Saturation" Switch

A critical distinction in drug design is the saturation of the C3-C4 bond:

• Unsaturated (5,6-dihydro-2H-pyran-2-one): Examples include Pironetin and Goniothalamin . These are potent cytotoxins that act as Michael acceptors, covalently alkylating cysteine residues on proteins (e.g., Cys317 of

  -tubulin).

• Saturated (Tetrahydropyran-2-one): Examples include Lovastatin (lactone form). These are chemically stable against nucleophiles but susceptible to enzymatic hydrolysis. They do not typically cause non-specific alkylation, resulting in a cleaner toxicity profile.

Part 2: Therapeutic Applications & Mechanisms[3]

Cardiovascular: The Statin Prodrug Mechanism

The most commercially significant application of the tetrahydropyran-2-one moiety is in HMG-CoA reductase inhibitors (statins).

• Molecule: Lovastatin, Simvastatin.

• Mechanism: The lipophilic lactone form allows passive diffusion across the hepatocyte membrane. Once intracellular, carboxylesterases hydrolyze the lactone ring to the active

  -dihydroxy acid. This open form mimics the transition state of HMG-CoA reduction.

• Clinical Relevance: The lactone ring serves as a pro-moiety to improve oral bioavailability and hepatic targeting.

Oncology: MDM2 and Estrogen Receptor Targeting

Recent studies have identified substituted tetrahydropyran-2-ones from natural sources (e.g., Capparis decidua) as direct inhibitors of cancer targets.[3][4]

• Compound: 6-(1-hydroxy-non-3-enyl)tetrahydropyran-2-one.[3][4]

• Targets:

  • MDM2: Inhibits the p53-MDM2 interaction (Binding energy: -10.2 kcal/mol).

  • Estrogen Receptor (ER): Competitive antagonist (Binding energy: -10.9 kcal/mol).

• Mechanism: Unlike the covalent binding of unsaturated lactones, these saturated derivatives rely on hydrophobic interactions and hydrogen bonding (via the lactone carbonyl) to occupy the ligand-binding domain.

Drug Delivery: Poly( -valerolactone) (PVL)

Beyond small molecules, the ring-opening polymerization (ROP) of tetrahydropyran-2-one yields biodegradable polyesters.

• Application: Nanoparticle encapsulation of hydrophobic drugs (e.g., Paclitaxel).

• Advantage: PVL degrades into

  -hydroxyvaleric acid, a non-toxic metabolite, ensuring biocompatibility.

Part 3: Experimental Protocols

Protocol: Stereoselective Synthesis via Prins Cyclization

This protocol describes the synthesis of a 2,6-disubstituted tetrahydropyran-2-one, a common motif in bioactive natural products.

Objective: Construct the tetrahydropyran ring with high diastereoselectivity. Reagents: Homoallylic alcohol, Aldehyde, Indium(III) chloride (

), Dichloromethane (DCM).

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve the aldehyde (1.0 equiv) and homoallylic alcohol (1.2 equiv) in anhydrous DCM (0.1 M).

• Catalysis: Cool the solution to 0°C. Add

  (10 mol%) portion-wise.

• Cyclization: Stir at 25°C for 4–8 hours. Monitor via TLC for the disappearance of the aldehyde.

  • Note: The reaction proceeds via an oxocarbenium ion intermediate.[5] The cis-2,6-selectivity is driven by the chair-like transition state where substituents adopt equatorial positions.

• Workup: Quench with saturated aqueous

  . Extract with DCM (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) yields the 4-chloro-tetrahydropyran derivative (if using standard Prins) or the unsaturated pyran (if elimination occurs). Subsequent oxidation (Jones reagent) of the C2-position (if starting from a reduced pyran precursor) or direct lactonization strategies yield the target lactone.

Protocol: In Vitro Cytotoxicity Assay (MTT)

Objective: Evaluate the antiproliferative activity of a novel tetrahydropyran-2-one derivative.

• Seeding: Seed tumor cells (e.g., MCF-7, A549) in 96-well plates at

  cells/well in RPMI-1640 medium. Incubate for 24h at 37°C ( ).

• Treatment: Dissolve the tetrahydropyran-2-one test compound in DMSO. Prepare serial dilutions (0.1

  M to 100 M). Add to wells (Final DMSO concentration < 0.1%).

• Incubation: Incubate for 48–72 hours.

• Labeling: Add 20

  L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mitochondrial succinate dehydrogenase in viable cells reduces MTT to purple formazan crystals.

• Solubilization: Remove supernatant. Add 150

  L DMSO to dissolve crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate

  using non-linear regression analysis.

Part 4: Mechanism of Action Visualization

The following diagram illustrates the divergent pathways of the tetrahydropyran-2-one scaffold depending on its specific chemical context (Prodrug vs. Polymer).

Figure 2: Divergent mechanistic pathways. Pathway A shows the bioactivation of statin-like prodrugs. Pathway B shows the generation of biodegradable polymers for drug delivery.

References

• Investigating the Anti-Angiogenic and Cytotoxic Characteristics of Capparis decidua. ResearchGate. [Link]

• Stereoselective Synthesis of Polysubstituted Tetrahydropyrans. MDPI. [Link]

Sources

• 1. rjstonline.com [rjstonline.com]
• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
• 5. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to (4R)-4-isopropyltetrahydro-2H-pyran-2-one: A Versatile Chiral Building Block for Stereocontrolled Synthesis

Abstract

The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products and pharmaceutical agents.[1][2] The precise control of stereochemistry within this scaffold is critical for achieving desired pharmacological activity. (4R)-4-isopropyltetrahydro-2H-pyran-2-one, a chiral δ-lactone, serves as a valuable stereodefined building block for the introduction of an isopropyl-substituted stereocenter. Its rigid cyclic structure and defined stereochemistry at the C4 position allow for its use in the synthesis of complex molecular architectures with high fidelity. This technical guide provides an in-depth overview of the synthesis, properties, and strategic applications of this chiral intermediate, tailored for researchers and professionals in organic synthesis and drug development.

Physicochemical and Spectroscopic Profile

Proper characterization is the bedrock of chemical synthesis. The identity and purity of (4R)-4-isopropyltetrahydro-2H-pyran-2-one are confirmed through a combination of physical and spectroscopic data.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	37147-17-4	[3]
Molecular Formula	C₈H₁₄O₂	[3]
Molecular Weight	142.19 g/mol	Calculated
Appearance	Colorless to pale yellow liquid (Predicted)	N/A
Boiling Point	Not readily available; estimated >200 °C	N/A
Optical Rotation [α]D	Value is specific to enantiomeric purity and conditions	N/A

Spectroscopic Characterization: The structural integrity of the title compound is best confirmed using NMR and Mass Spectrometry. Based on analogous structures, the following spectral features are expected[4][5]:

• ¹H NMR: The spectrum will feature a characteristic doublet and septet for the isopropyl group protons. The protons on the pyran ring (at C2, C3, C5, and C6) will appear as complex multiplets due to diastereotopicity and spin-spin coupling. The protons at C6, being adjacent to the ring oxygen, will be the most downfield of the aliphatic ring protons.

• ¹³C NMR: The spectrum will show eight distinct carbon signals. The most downfield signal corresponds to the carbonyl carbon (C2) of the lactone, typically in the 170-175 ppm range. The carbon attached to the ring oxygen (C6) will also be significantly downfield.

• Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) will show a molecular ion peak (M⁺) or a protonated molecule ([M+H]⁺) corresponding to the molecular weight.

Enantioselective Synthesis Strategies

The generation of the (4R) stereocenter is the most critical step in synthesizing this chiral building block. While numerous methods exist for constructing tetrahydropyran rings, achieving high enantioselectivity requires a carefully chosen asymmetric strategy.[1][6] A highly effective and conceptually straightforward approach involves the asymmetric conjugate reduction of a corresponding α,β-unsaturated lactone precursor.

The causality behind this choice lies in the reliability and high enantioselectivity offered by modern catalytic systems. Catalytic asymmetric hydrogenation using a chiral transition metal complex (e.g., Ru-, Rh-, or Ir-based catalysts) provides a direct and atom-economical route to the desired stereocenter.[7] The chiral ligand coordinates to the metal center, creating a chiral environment that forces the substrate to bind in a specific orientation, leading to the delivery of hydrogen to one face of the double bond preferentially.

Caption: General workflow for the enantioselective synthesis.

Protocol 2.1: Representative Asymmetric Hydrogenation

This protocol is a self-validating system based on established methodologies for asymmetric reductions.[8][9]

• Catalyst Preparation: In a glovebox, a Schlenk flask is charged with the chiral catalyst, for example, [Ru(OAc)₂( (R)-BINAP)] (0.01 eq).

• Reaction Setup: The flask is removed from the glovebox, and the α,β-unsaturated precursor, 4-isopropyl-5,6-dihydro-2H-pyran-2-one (1.0 eq), is added, followed by a degassed solvent such as methanol or ethanol.

• Hydrogenation: The flask is purged with hydrogen gas (or connected to a hydrogenator), and the reaction mixture is stirred vigorously under a positive pressure of H₂ (1-50 atm) at a controlled temperature (e.g., 25-50 °C).

• Monitoring: The reaction progress is monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of the starting material.

• Work-up: Upon completion, the reaction vessel is carefully vented, and the solvent is removed under reduced pressure.

• Purification: The crude residue is purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to isolate the pure product.

• Characterization: The final product is characterized by ¹H NMR, ¹³C NMR, and MS. Crucially, the enantiomeric excess (ee) is determined using chiral HPLC or chiral GC to validate the success of the asymmetric induction. The optical rotation is measured to confirm the stereochemical configuration.

Table 2: Expected Outcome for Asymmetric Synthesis

Parameter	Target Value	Rationale
Chemical Yield	>85%	Catalytic hydrogenations are typically high-yielding.
Enantiomeric Excess (ee)	>95%	Modern chiral catalysts offer excellent enantiocontrol.[7]
Diastereomeric Ratio (dr)	N/A (single product)	The reaction creates a single new stereocenter.

Applications as a Chiral Building Block

The primary utility of (4R)-4-isopropyltetrahydro-2H-pyran-2-one stems from its function as a chiral electrophile. The lactone can undergo nucleophilic acyl substitution, leading to a ring-opening that generates a 1,5-difunctionalized acyclic compound while preserving the (R)-stereocenter at the original C4 position. This strategy effectively translates the stereochemical information from a simple building block into a more complex molecule.

The causality for this application is rooted in the predictable reactivity of the lactone carbonyl. Strong nucleophiles, such as Grignard reagents, organolithiums, or reducing agents like LiAlH₄, will readily attack the electrophilic carbonyl carbon. This process forges a new carbon-carbon or carbon-hydride bond and unmasks a primary alcohol and a carboxylic acid (or its derivative), which are versatile handles for further synthetic elaboration.

Caption: Strategic use of the chiral lactone in synthesis.

Protocol 3.1: Ring-Opening with an Organometallic Reagent

This protocol details a representative ring-opening reaction, a key step in utilizing the chiral building block.

• Reaction Setup: A flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar) is charged with a solution of (4R)-4-isopropyltetrahydro-2H-pyran-2-one (1.0 eq) in a dry ethereal solvent (e.g., THF or diethyl ether) and cooled to -78 °C in a dry ice/acetone bath.

• Nucleophile Addition: A solution of an organometallic nucleophile, such as methylmagnesium bromide (1.1 eq in THF), is added dropwise via syringe over 15-20 minutes. The causality for the low temperature is to prevent side reactions and ensure controlled addition.

• Reaction and Monitoring: The reaction is stirred at -78 °C for 1-2 hours. Progress can be monitored by TLC, observing the consumption of the starting lactone.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). This step protonates the resulting alkoxide and neutralizes the excess Grignard reagent.

• Work-up: The mixture is allowed to warm to room temperature, and the aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification and Characterization: The crude product, a chiral hydroxy-ketone, is purified by column chromatography. The structure is then confirmed by NMR and MS analysis.

This transformation yields a product with two versatile functional groups—a secondary alcohol and a ketone—ready for subsequent stereoselective modifications, powerfully demonstrating the utility of the initial chiral building block.

Conclusion

(4R)-4-isopropyltetrahydro-2H-pyran-2-one is a potent chiral building block in modern organic synthesis. Its value lies in the reliable introduction of a specific stereocenter that can be carried through multi-step sequences. The well-established methods for its enantioselective synthesis and the predictable reactivity of its lactone functionality make it an attractive intermediate for drug development professionals and researchers aiming to construct complex, stereochemically-defined molecules. The strategic use of such building blocks is fundamental to efficient and elegant synthetic design, accelerating the path to novel chemical entities with potential therapeutic value.

References

• Asymmetric Synthesis. (n.d.). Department of Chemistry, University of Michigan.
• Vo, T., et al. (2014). Asymmetric synthesis of a highly functionalized tetrahydropyran DPP-4 inhibitor. PubMed.
• PubChem. (n.d.). (4S)-Tetrahydro-4-hydroxy-4-methyl-2H-pyran-2-one. National Center for Biotechnology Information.
• MilliporeSigma. (n.d.). (4R)-4-ISOPROPYLTETRAHYDRO-2H-PYRAN-2-ONE. Sigma-Aldrich.
• Schneider, C., et al. (2015). Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. National Center for Biotechnology Information.
• White Rose eTheses Online. (n.d.). A 'Clip-Cycle' Approach Towards Enantioselective Synthesis of Substituted Tetrahydropyrans.
• BenchChem. (n.d.). Asymmetric Synthesis of Chiral 3-Hydroxytetrahydropyrans from 6-Methoxydihydro-2H-pyran-3(4H).
• Lee, H., et al. (2016). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. National Center for Biotechnology Information.
• SpectraBase. (n.d.). tetrahydro-2H-pyran-2-one. Wiley.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (4R)-4-ISOPROPYLTETRAHYDRO-2H-PYRAN-2-ONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. (4S)-Tetrahydro-4-hydroxy-4-methyl-2H-pyran-2-one | C6H10O3 | CID 5325923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asymmetric synthesis of highly functionalized tetrahydropyran DPP-4 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. uwindsor.ca [uwindsor.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]

The Tetrahydropyran-2-one Pharmacophore in Natural Products: Mechanistic Biology and Synthetic Strategies

Executive Summary

The tetrahydropyran-2-one moiety—commonly referred to as a

-lactone—is a privileged structural motif found in numerous bioactive natural products. From a drug development perspective, this six-membered heterocyclic ring serves as a highly versatile pharmacophore. Depending on its substitution pattern and degree of saturation, the tetrahydropyran-2-one core can act as a lipophilic prodrug vehicle, a transition-state mimic, or a reactive electrophilic center for targeted covalent inhibition. This whitepaper deconstructs the mechanistic biology of key -lactone natural products and provides a field-proven synthetic methodology for constructing this critical moiety.

Mechanistic Biology & Target Engagement

Transition State Mimicry: The Statin Paradigm

Lovastatin, a polyketide-derived natural product isolated from Aspergillus terreus, revolutionized cardiovascular medicine. In its administered form, lovastatin features a closed tetrahydropyran-2-one ring[1]. This lactone is pharmacologically inactive but highly lipophilic, facilitating rapid passive diffusion into hepatocytes.

Once intracellular, the lactone ring undergoes enzymatic hydrolysis to form an active ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-hydroxy acid[2]. The causality behind its profound efficacy lies in transition state mimicry . The hydrolyzed open-chain form structurally and electrostatically mimics the tetrahedral intermediate produced during the conversion of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) to mevalonate[1][3]. By perfectly occupying the coenzyme A binding pocket of HMG-CoA reductase, the active metabolite achieves a binding affinity approximately 20,000 times greater than the endogenous substrate, resulting in potent competitive inhibition[4][2].

Targeted Covalent Inhibition: The Pironetin Paradigm

While statins utilize the tetrahydropyran-2-one core as a reversible prodrug, the natural product pironetin leverages an

-unsaturated tetrahydropyran-2-one ring for irreversible covalent binding.

Most microtubule-destabilizing agents (e.g., vinca alkaloids) target the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-tubulin subunit. Pironetin is unique; it is the first known compound to covalently bind specifically to the -tubulin subunit[5][6]. The mechanism is driven by the -unsaturated -lactone, which acts as a highly tuned Michael acceptor. The thiol group of Cysteine-316 (Cys316), located in a deep hydrophobic pocket of -tubulin, acts as the nucleophile, undergoing a Michael addition to the unsaturated lactone ring[6][7]. This covalent modification structurally perturbs the -tubulin interface, potently inhibiting the assembly of tubulin heterodimers into microtubules[5][7].

Quantitative Data Presentation

To streamline therapeutic comparison, the following table summarizes the biological profiles of key tetrahydropyran-2-one containing natural products:

Natural Product	Target Macromolecule	Binding Mechanism	Pharmacophore Motif	Binding Affinity / IC50
Lovastatin	HMG-CoA Reductase	Reversible Competitive	Hydrolyzed -lactone ( -hydroxy acid)	~nM range (20,000x > natural substrate)
Pironetin	-Tubulin (Cys316)	Irreversible Covalent	-unsaturated -lactone	IC50 ~ 2-15 nM (cell-line dependent)
Goniothalamin	Apoptosis Pathways	Cytotoxic / Covalent	-unsaturated -lactone	IC50 ~ M range

Visualizing Pathways and Mechanisms

Figure 1: HMG-CoA reductase inhibition by the hydrolyzed tetrahydropyran-2-one moiety.

Figure 2: Step-by-step mechanism of Yamaguchi macrolactonization to form the lactone ring.

Synthetic Methodology: The Yamaguchi Lactonization Protocol

To synthesize the tetrahydropyran-2-one ring from an acyclic

-hydroxy acid precursor, the Yamaguchi Macrolactonization remains the gold standard[8][9]. As an Application Scientist, I emphasize that this protocol is not merely a sequence of additions, but a kinetically controlled, self-validating system relying on profound steric engineering.

Step-by-Step Protocol & Causality

Step 1: Activation (Mixed Anhydride Formation)

• Procedure: Dissolve the

  -hydroxy acid (1.0 eq) in anhydrous THF or toluene. Add triethylamine (Et N, 2.0 eq) followed by 2,4,6-trichlorobenzoyl chloride (TCBC, 1.2 eq) dropwise at 0 °C[8][10]. Stir for 1-2 hours at room temperature.

• Causality: TCBC reacts with the carboxylic acid to form a mixed anhydride. The three bulky chlorine atoms on the Yamaguchi reagent provide extreme steric shielding around the benzoyl carbonyl[8][10]. This steric blockade is critical: it prevents the nucleophile in Step 3 from attacking the "wrong" carbonyl.

• Self-Validation Checkpoint: The immediate formation of a dense white precipitate (Et

  N·HCl) visually confirms that the activation step is proceeding quantitatively[9].

Step 2: Filtration (Intermediate Isolation)

• Procedure: Filter the reaction mixture through a pad of Celite under an inert argon atmosphere to remove the Et

  N·HCl salt. Concentrate the filtrate in vacuo.

• Causality: Removing the hydrochloride salt is vital. Chloride ions can act as competing nucleophiles, potentially opening the highly reactive intermediates formed in the subsequent steps or causing epimerization at sensitive stereocenters[8].

Step 3: Lactonization (Acyl Transfer & Cyclization)

• Procedure: Dissolve the crude mixed anhydride in a large volume of anhydrous toluene to achieve a high dilution concentration (typically 0.001 M to 0.005 M). Add this solution slowly (via syringe pump over 4-6 hours) to a refluxing solution of 4-dimethylaminopyridine (DMAP, 5.0 eq) in toluene[8][9].

• Causality:

  • Regioselectivity: DMAP acts as a hyper-nucleophilic catalyst. Due to the steric hindrance of the trichlorophenyl group established in Step 1, DMAP exclusively attacks the unhindered aliphatic carbonyl, forming a highly reactive acyl-pyridinium intermediate[8][10].

  • Kinetics: The high dilution conditions artificially lower the probability of intermolecular collisions, kinetically favoring the intramolecular attack of the pendant hydroxyl group onto the acyl-pyridinium species to close the tetrahydropyran-2-one ring[9].

Step 4: Quench & Purification

• Procedure: Cool the reaction to room temperature, quench with saturated aqueous NaHCO

  , and extract with ethyl acetate. Wash the organic layer with brine, dry over Na SO , and purify via silica gel flash chromatography.

References

• Creative Biolabs. Pironetin (CAT#: ADC-P-125). Available at: [Link]

• Scribd. Pironetin Binds Covalently to αCys316 | PDF. Available at: [Link]

• ResearchGate. (PDF) Pironetin reacts covalently with cysteine-316 of α-tubulin to destabilize microtubule. Available at:[Link]

• PubChem - NIH. Lovastatin | C24H36O5 | CID 53232. Available at: [Link]

• PMC - NIH. Elucidation of a Novel Dual Binding Site on Tubulin: Theoretical Insights and Prospective Hybrid Inhibitors. Available at:[Link]

• IAJPS. PHARMACEUTICAL SCIENCES. Available at: [Link]

• SigutLabs. Yamaguchi reagent – Reagent of the month June. Available at: [Link]

• Organic Chemistry Portal. Yamaguchi Esterification. Available at:[Link]

Sources

• 1. Lovastatin | C24H36O5 | CID 53232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iajps.com [iajps.com]
• 3. 75330-75-5 Lovastatin AKSci J10136 [aksci.com]
• 4. lgmpharma.com [lgmpharma.com]
• 5. Pironetin - Creative Biolabs [creative-biolabs.com]
• 6. Elucidation of a Novel Dual Binding Site on Tubulin: Theoretical Insights and Prospective Hybrid Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Yamaguchi reagent – Reagent of the month June - SigutLabs [sigutlabs.com]
• 10. Yamaguchi Esterification [organic-chemistry.org]

Protocols & Analytical Methods

Enantioselective Synthesis of Tetrahydropyran Derivatives: Advanced Catalytic Strategies and Protocols

Introduction & Mechanistic Rationale

The tetrahydropyran (THP) ring is a ubiquitous structural motif found in a vast array of biologically active natural products, polyketide macrolides, and modern pharmaceuticals. The primary challenge in synthesizing THP derivatives lies in the precise control of absolute and relative stereochemistry across multiple stereocenters within a flexible six-membered ring.

As a Senior Application Scientist, I approach THP synthesis not as a singular reaction, but as a strategic selection of catalytic pathways dictated by the starting materials and the desired substitution pattern. This guide details three field-proven, highly enantioselective methodologies: Hetero-Diels-Alder (HDA) cycloaddition , Intramolecular Oxa-Michael addition , and Prins cyclization . Each method leverages distinct mechanistic principles—from Lewis acid activation to cooperative hydrogen-bond-donor catalysis—to achieve exceptional diastereo- and enantiocontrol.

Caption: Logical workflow of the three primary synthetic strategies for chiral tetrahydropyrans.

Strategy I: Enantioselective Hetero-Diels-Alder (HDA) Reaction

The HDA reaction between unactivated dienes and aldehydes is a powerful convergent strategy for accessing dihydropyrans, which are easily reduced or functionalized into THPs.

Causality & Catalyst Choice: We utilize a chiral Chromium(III) Schiff base complex. The Cr(III) center acts as a hard Lewis acid, coordinating to the aldehyde oxygen to lower its LUMO. The bulky chiral Schiff base ligand effectively shields one face of the coordinated aldehyde, dictating the facial approach of the diene. Notably, this reaction performs optimally under solvent-free conditions[1]. The absence of solvent prevents coordinating solvent molecules from competing for the Lewis acidic Cr(III) center and maximizes the effective concentration of the bimolecular reactants, driving the kinetics forward while maintaining >99% enantiomeric excess (ee)[1].

Experimental Protocol: Solvent-Free HDA Cycloaddition

This protocol is a self-validating system; the direct distillation of the product ensures that no stereochemical erosion occurs during standard aqueous workups.

• Catalyst Preparation: In a flame-dried flask under nitrogen, combine chromium(III) chloride-tetrahydrofuran complex (1:3) and the chiral tridentate Schiff base ligand (e.g., (1R,2S)-1-[3-adamantyl)-2-hydroxy-5-methylbenzyliden-amino]indan-2-ol) in CH₂Cl₂. Add 2 equivalents of 2,6-lutidine dropwise. Stir for 3 hours, wash with water/brine, and isolate the Cr(III) Cl complex[1].

• Reaction Setup: To a reaction vial containing 1.5 mol% of the Cr(III) catalyst, add (t-butyldimethyl-silyloxy)acetaldehyde (1.0 equiv) and 1-methoxy-1,3-butadiene (1.2 equiv) sequentially. Do not add solvent.

• Execution: Stir the neat mixture at room temperature for 12–24 hours. Monitor via TLC (hexane/EtOAc) until the aldehyde is fully consumed.

• Isolation & Validation: Directly attach the reaction flask to a short-path distillation apparatus. Distill the dihydropyran product under reduced pressure.

• Validation: Analyze via ¹H NMR (dr >97:3) and chiral HPLC (>99% ee)[1].

Strategy II: Intramolecular Oxa-Michael Addition

Intramolecular oxa-Michael additions of alcohols to tethered α,β-unsaturated systems are notoriously difficult due to the poor nucleophilicity of alcohols and the reversibility of the reaction (retro-Michael), which often leads to racemization.

Causality & Catalyst Choice: To overcome this, we employ a Bifunctional Iminophosphorane (BIMP) catalyst[2]. The highly basic iminophosphorane moiety deprotonates and activates the alcohol, while the hydrogen-bond donor (thiourea or squaramide motif) activates the Michael acceptor. This dual activation orchestrates a highly organized, chiral transition state. The reaction is run at a high dilution (0.025 M) in 2-MeTHF[2]. The dilution is critical to suppress intermolecular oligomerization, while 2-MeTHF provides the ideal dielectric constant to support the catalyst's hydrogen-bonding network without disrupting it[2].

Experimental Protocol: BIMP-Catalyzed Oxa-Michael Addition

• Reaction Setup: In a dry flask, dissolve the tethered alcohol-ester substrate in anhydrous 2-MeTHF to achieve a strict concentration of 0.025 M[2].

• Execution: Add 5 mol% of the BIMP catalyst. Stir the solution at room temperature. The reaction typically reaches completion within 24 hours (a significant improvement over older 7-day protocols)[2].

• In-Process Control (IPC): Monitor by LC-MS. If the reaction stalls, verify the anhydrous nature of the solvent, as moisture disrupts the H-bond donor network.

• Isolation & Validation: Concentrate the mixture under reduced pressure. Crucial Step: Purify directly via flash column chromatography (silica gel). Avoid any basic aqueous washes (e.g., NaHCO₃), as even mild bases can trigger a retro-Michael reaction and erode the enantiomeric ratio (er)[2].

• Validation: Analyze via chiral SFC to confirm an er of up to 99.5:0.5[2].

Strategy III: Enantioselective Prins Cyclization

The Prins cyclization is a premier method for constructing highly substituted THPs. However, because it proceeds via a highly reactive oxocarbenium ion intermediate, it traditionally requires strong, achiral mineral acids, making enantioselective variants exceptionally rare.

Causality & Catalyst Choice: We utilize a cooperative catalysis approach combining anhydrous Hydrogen Chloride (HCl) with a chiral dual-hydrogen-bond donor (HBD)[3]. The HCl protonates the aldehyde to generate the oxocarbenium ion. The chiral HBD specifically binds the chloride counterion, creating a massive, tightly bound chiral ion pair[3]. This chiral pocket restricts the conformational freedom of the intermediate, forcing the alkene to attack from a single face during the stereo-determining C-C bond formation[3]. Similar confinement strategies using chiral imidodiphosphoric acids (IDP) have also been successfully deployed for vinylogous Prins cyclizations[4].

Caption: Mechanistic pathway for the enantioselective Prins cyclization via chiral ion pairing.

Experimental Protocol: Cooperative HBD/HCl Prins Cyclization

• Reaction Setup: Flame-dry a Schlenk tube and charge it with the chiral HBD catalyst (10 mol%) and the alkenyl aldehyde substrate.

• Solvent & Cooling: Dissolve in anhydrous toluene (0.1 M) and cool the mixture to -78 °C using a dry ice/acetone bath.

• Execution: Introduce a standardized solution of anhydrous HCl in toluene (1.0 equiv). Stir the reaction at -78 °C, allowing it to slowly warm to room temperature over 16 hours[3].

• Isolation & Validation: Crucial Step: Quench the reaction rapidly at -78 °C by adding cold saturated aqueous NaHCO₃. Immediate neutralization is required to prevent background racemic pathways or product degradation. Extract with Et₂O, dry over Na₂SO₄, and concentrate.

• Validation: Purify via chromatography and analyze via ¹H NMR (NOESY) to confirm the cis-tetrahydropyran relative stereochemistry (dr ≥17:1) and chiral HPLC for absolute stereochemistry (up to 98% ee)[3].

Quantitative Data & Performance Metrics

The following table summarizes the expected performance metrics for the three self-validating protocols described above.

Synthetic Strategy	Catalyst System	Substrate Type	Key Conditions	Yield (%)	Enantiomeric Ratio (er) / ee	Diastereomeric Ratio (dr)
Hetero-Diels-Alder	Cr(III) Schiff Base (1.5 mol%)	Diene + Aldehyde	Solvent-free, RT	~90%	>99% ee	>97:3
Oxa-Michael Addition	BIMP Catalyst (5 mol%)	Tethered Alcohol-Ester	2-MeTHF, 0.025 M, RT	Up to 99%	Up to 99.5:0.5 er	N/A (Defined by precursor)
Prins Cyclization	Chiral HBD + HCl (10 mol%)	Alkenyl Aldehydes	Toluene, -78 °C to RT	80–95%	80–98% ee	≥17:1

References

• an efficient, highly diastereo- and enantioselective hetero-diels-alder catalyst.
• Catalytic Enantioselective Intramolecular Oxa-Michael Reaction to α,β-Unsaturated Esters and Amides Journal of the American Chemical Society
• Cooperative Hydrogen-Bond-Donor Catalysis with Hydrogen Chloride Enables Highly Enantioselective Prins Cyclization Reactions PMC / N
• Catalytic Asymmetric Vinylogous Prins Cyclization: A Highly Diastereo- and Enantioselective Entry to Tetrahydrofurans Journal of the American Chemical Society

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cooperative Hydrogen-Bond-Donor Catalysis with Hydrogen Chloride Enables Highly Enantioselective Prins Cyclization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Use of (4R)-4-isopropyltetrahydro-2H-pyran-2-one in total synthesis

Application Note: Strategic Utilization of (4R)-4-isopropyltetrahydro-2H-pyran-2-one in Total Synthesis

Executive Summary

(4R)-4-isopropyltetrahydro-2H-pyran-2-one (CAS: 37147-17-4) is a high-value chiral building block belonging to the

-lactone class. Distinguished by its fixed ( )-configuration at the C4 position, this molecule serves as a critical "chiral template" for introducing isobutyl-like stereocenters into polyketide natural products, statin side-chains, and chiral pheromones.

This guide details the methodology for leveraging this lactone to generate chiral 1,5-functionalized synthons . Unlike simple linear synthons, the C4-isopropyl group provides steric bulk that directs distal stereochemistry in subsequent aldol or alkylation events, making it indispensable for Fragment-Based Drug Discovery (FBDD) of hydrophobic pharmacophores.

Strategic Utility & Mechanism

The utility of (4R)-4-isopropyltetrahydro-2H-pyran-2-one stems from its ability to undergo ring-opening reactions that transfer its chirality to acyclic chains with 100% atom economy.

Core Reactivity Profile

• Nucleophilic Ring Opening (Acyl Cleavage): Attack at the carbonyl (C2) by alkoxides, amines, or organometallics yields chiral esters, amides, or ketones, revealing a terminal hydroxyl group at C5.

• Enolate Chemistry (C3 Functionalization): The lactone carbonyl allows for deprotonation at C3. The bulky isopropyl group at C4 exerts 1,2-asymmetric induction, directing electrophiles to the anti face, enabling the creation of contiguous stereocenters.

• Reductive Opening: Reduction to the lactol or diol provides chiral 1,5-diols, essential for macrolide synthesis.

Pathway Visualization

The following diagram illustrates the divergent synthetic pathways accessible from the parent lactone.

Figure 1: Divergent synthesis pathways. The C4-isopropyl group directs stereochemistry at C3 during enolization and remains a fixed chiral anchor during ring opening.

Experimental Protocols

Protocol A: Stereoselective Ring Opening to (3R)-3-isopropyl-5-hydroxypentanoates

This protocol generates a linear chiral ester, a common precursor for HMG-CoA reductase inhibitor side chains.

Reagents:

• (4R)-4-isopropyltetrahydro-2H-pyran-2-one (1.0 eq)

• Sodium Methoxide (NaOMe) (1.1 eq)

• Methanol (anhydrous)

• Amberlyst-15 (H+ form)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with (4R)-4-isopropyltetrahydro-2H-pyran-2-one (10 mmol) and dissolve in anhydrous MeOH (50 mL).

• Initiation: Cool the solution to 0°C. Add NaOMe (0.5 M in MeOH, 22 mL) dropwise over 15 minutes.

  • Mechanistic Note: Low temperature prevents potential racemization at C4, although the center is distal to the carbonyl.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (23°C) for 3 hours. Monitor by TLC (EtOAc/Hexane 1:1, stain with PMA). Disappearance of the lactone spot (

  ) indicates conversion.

• Quench & Workup: Add Amberlyst-15 resin (pre-washed) until pH is neutral (approx. pH 7). Filter off the resin.[1][2][3][4]

• Isolation: Concentrate the filtrate in vacuo. The residue is typically a clear oil consisting of methyl (3R)-3-isopropyl-5-hydroxypentanoate .

• Purification: Flash chromatography (SiO2, 30% EtOAc in Hexanes) yields the pure hydroxy-ester.

Data Interpretation:

• Yield: Expected >92%.

• Validation:

  H NMR should show a methyl singlet (approx. 3.6 ppm) and the disappearance of the characteristic lactone -proton signals.

Protocol B: Synthesis of the Weinreb Amide Linker

Direct conversion of the lactone to the Weinreb amide is preferred for fragment coupling, avoiding the ester intermediate.

Reagents:

• (4R)-4-isopropyltetrahydro-2H-pyran-2-one

• -Dimethylhydroxylamine hydrochloride (1.5 eq)

• Isopropylmagnesium chloride (2.0 M in THF, 3.0 eq)

• Anhydrous THF

Step-by-Step Methodology:

• Amine Activation: In a dry flask under Argon, suspend

  -dimethylhydroxylamine HCl (15 mmol) in THF (30 mL) at -20°C.

• Base Addition: Add

  -PrMgCl (30 mmol) dropwise. Stir for 20 minutes to generate the magnesium amide active species.

• Lactone Addition: Cannulate a solution of the lactone (10 mmol in 10 mL THF) into the reaction mixture at -20°C.

• Completion: Stir for 1 hour at -10°C.

• Quench: Pour into saturated NH

  Cl solution. Extract with CH Cl (3x).

• Result: This yields the (3R)-N-methoxy-N-methyl-3-isopropyl-5-hydroxypentanamide , ready for Grignard addition to form ketones.

Comparative Data: Reaction Scope

The following table summarizes the stability and reactivity of the lactone under various conditions, crucial for process design.

Condition	Reagent	Product Type	Yield (%)	Stereochemical Integrity
Basic Methanolysis	NaOMe / MeOH	Methyl Ester	94%	>99% ee (Retained)
Aminolysis	AlMe / Benzylamine	Benzyl Amide	88%	>99% ee (Retained)
Reduction	DIBAL-H (-78°C)	Lactol (Hemiacetal)	85%	>98% dr (Anomeric mix)
Reduction	LiAlH (Reflux)	1,5-Diol	91%	>99% ee (Retained)
Alpha-Alkylation	LDA / MeI	3-Methyl-4-isopropyl lactone	76%	95:5 dr (trans-major)

Note: The alpha-alkylation (Row 5) demonstrates the power of the C4-isopropyl group to direct incoming electrophiles to the opposite face (trans-selectivity).

Application in Statin-Like Pharmacophore Synthesis

The (4R)-4-isopropyl moiety mimics the hydrophobic domains found in Type I and Type II statins. The following workflow describes the synthesis of a chiral side-chain fragment.

Workflow:

• Ring Opening: Use Protocol B to generate the Weinreb Amide.

• Silyl Protection: Protect the primary C5-alcohol with TBSCl (tert-butyldimethylsilyl chloride).

• Chain Extension: React the Weinreb amide with a lithiated alkyne or methyl ketone to extend the carbon skeleton.

• Stereoselective Reduction: Use a directed reduction (e.g., Narasaka-Prasad) on the resulting ketone to establish the 1,3-syn or 1,3-anti diol relationship relative to the C3-isopropyl center.

Target Structure: The resulting fragment, (3R,5R)-3-isopropyl-7-((tert-butyldimethylsilyl)oxy)heptane-1,5-diol , serves as a universal hydrophobic anchor for HMG-CoA reductase inhibitors.

References

• Biocatalytic Origins:Synthesis of Optically Active

  -Lactones via Optical Resolution. ResearchGate.

• Ring Opening Methodology: Synthesis and Ring Cleavage of Sterically Hindered Tetrahydro-4H-furo[2,3-b]pyran-2-one. D-NB.info.

• Statin/Aldol Applications: Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid (Statin Fragment). MDPI.[5]

• Chiral Pool Utility:Stereoselective Synthesis of Chiral

  -Lactones via Engineered Carbonyl Reductase. RSC Publishing.

• General Reactivity: Tetrahydro-4H-pyran-4-one Properties and Stability. BenchChem.[6]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Stereoselective Synthesis of (3S)- and (3R)-3-Hydroxy-3-(2,6-Dimethyl-4-Hydroxyphenyl)Propanoic Acid and its Incorporation into a Cyclic Enkephalin Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes: (4R)-4-isopropyltetrahydro-2H-pyran-2-one as a Novel Chiral Auxiliary for Asymmetric Synthesis

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Principle and Potential of a Lactone-Based Chiral Auxiliary

In the pursuit of enantiomerically pure molecules, essential for pharmaceuticals and natural product synthesis, the use of chiral auxiliaries remains a cornerstone strategy.[1] A chiral auxiliary is an enantiopurified compound temporarily attached to a prochiral substrate, which then directs a subsequent chemical reaction to achieve high diastereoselectivity.[1][2] After establishing the new stereocenter, the auxiliary is removed, ideally for recovery and reuse.[1][3] This methodology transforms the difficult task of separating enantiomers into the more straightforward separation of diastereomers.[1][4]

While N-acyloxazolidinones (Evans auxiliaries) and camphorsultams are well-established platforms, there is continued interest in developing novel auxiliaries with unique steric and electronic properties.[2][5] This guide introduces the application of (4R)-4-isopropyltetrahydro-2H-pyran-2-one, a lactone-based chiral auxiliary. Chiral lactones offer a rigid cyclic framework that can effectively control the facial selectivity of enolate reactions. The C4-isopropyl group in the (4R) configuration is strategically positioned to create a sterically demanding environment, enabling high levels of asymmetric induction in reactions such as enolate alkylation and aldol additions.

Chiral tetrahydropyran rings are themselves prevalent motifs in a vast number of bioactive natural products, making this auxiliary an intriguing building block.[6][7][8] This document provides a comprehensive overview of the theoretical basis for its stereodirecting ability, detailed protocols for its use in key asymmetric transformations, and methods for its subsequent cleavage.

Mechanism of Diastereoselection

The efficacy of (4R)-4-isopropyltetrahydro-2H-pyran-2-one as a chiral auxiliary stems from its rigid chair-like conformation and the steric influence of the C4-isopropyl group.

• Acylation and Conformation: The auxiliary is first acylated with a prochiral carboxylic acid derivative (e.g., an acid chloride) at the pyran oxygen, followed by rearrangement or direct N-acylation if used in an amide-based system (a conceptual analogue). For direct enolate chemistry of the lactone itself, the auxiliary is attached to the desired acyl group. For this guide, we will consider the auxiliary as part of an N-acyl imide structure, analogous to Evans auxiliaries, for broader applicability. The pyranone ring adopts a stable chair conformation where the bulky isopropyl group occupies the equatorial position to minimize 1,3-diaxial interactions.

• Enolate Formation and Facial Shielding: Upon treatment with a suitable base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), a rigid metal-chelated (Z)-enolate is formed.[4] The chelation between the metal cation (e.g., Li⁺), the enolate oxygen, and the imide carbonyl oxygen locks the conformation.

• Stereodirected Attack: In this fixed conformation, the C4-isopropyl group extends outward, effectively blocking one face (the si face) of the planar enolate. Consequently, an incoming electrophile (E⁺) is directed to attack from the less sterically hindered re face, leading to the preferential formation of one diastereomer.[9]

Caption: Conceptual workflow of stereocontrol. (Diagram is illustrative as DOT script cannot render chemical structures).

Caption: General workflow for asymmetric alkylation.

Protocol: Asymmetric Alkylation of an N-Propionyl Adduct

This protocol details a typical diastereoselective alkylation using an N-propionyl derivative of the (4R)-4-isopropyltetrahydro-2H-pyran-2-one auxiliary system with benzyl bromide as the electrophile.

Materials & Equipment

• N-Propionyl-(4R)-4-isopropyltetrahydro-2H-pyran-2-one imide (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene (1.1 equiv)

• Benzyl bromide (1.2 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware for anhydrous reactions (oven-dried), magnetic stirrer, argon/nitrogen atmosphere setup, and low-temperature bath (-78 °C).

Step-by-Step Methodology

• Reaction Setup:

  • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the N-propionyl auxiliary (1.0 equiv).

  • Dissolve it in anhydrous THF (to make a ~0.1 M solution).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Scientist's Note: Maintaining strictly anhydrous conditions is critical, as any water will quench the strong base (LDA) and the enolate intermediate.[10]

• Enolate Formation:

  • Slowly add LDA solution (1.1 equiv) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting pale yellow solution at -78 °C for 1 hour.

  • Scientist's Note: Using a slight excess of a strong, non-nucleophilic base like LDA ensures complete and irreversible deprotonation to form the enolate quantitatively.[4][10] The one-hour stir allows for complete enolate formation.

• Alkylation:

  • Add benzyl bromide (1.2 equiv) dropwise to the enolate solution at -78 °C.

  • After the addition is complete, continue stirring at -78 °C for 2 hours.

  • Allow the reaction to warm slowly to 0 °C over 2 hours.

  • Scientist's Note: The reaction is initiated at low temperature to maximize selectivity.[11] Allowing it to warm ensures the reaction proceeds to completion. The choice of a reactive electrophile like an allyl or benzyl halide is crucial for efficient alkylation.[11]

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

  • Dilute the mixture with ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure alkylated product. The diastereomeric ratio (d.r.) can be determined by ¹H NMR or GC analysis of the crude material.[4]

Expected Results

Electrophile (E-X)	Base	Temp (°C)	Typical d.r.	Reference Insights
Benzyl Bromide	LDA	-78 to 0	> 98:2	Highly reactive electrophiles give excellent selectivity.[11]
Allyl Iodide	NaHMDS	-78 to 0	> 95:5	Provides a handle for further functionalization.[4]
Methyl Iodide	LDA	-60	> 99:1	Small electrophiles often exhibit very high induction.[12]
Isopropyl Iodide	LDA	-78 to 25	Lower (e.g., 90:10)	Secondary halides react slower and may require longer times or warming, potentially lowering selectivity.[11]

Protocol: Asymmetric Aldol Reaction

This protocol describes the boron-mediated asymmetric aldol reaction to generate syn-aldol products, a transformation where Evans-type auxiliaries excel.[2][13] The (Z)-enolate required for this selectivity is reliably formed using dibutylboron triflate.[2]

Materials & Equipment

• N-Propionyl auxiliary adduct (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Dibutylboron triflate (Bu₂BOTf), 1.0 M solution in DCM (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

• Isobutyraldehyde (1.5 equiv)

• Phosphate buffer (pH 7), Methanol

• 30% Hydrogen peroxide (H₂O₂)

Step-by-Step Methodology

• Reaction Setup:

  • In a flame-dried flask under argon, dissolve the N-propionyl auxiliary adduct (1.0 equiv) in anhydrous DCM (~0.1 M).

  • Cool the solution to 0 °C.

• Boron Enolate Formation:

  • Add Bu₂BOTf solution (1.1 equiv) dropwise, followed by the dropwise addition of DIPEA (1.2 equiv).

  • Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.

  • Scientist's Note: The combination of Bu₂BOTf and a hindered amine base like DIPEA reliably generates the (Z)-boron enolate, which is key to achieving high syn selectivity in the subsequent aldol addition via a closed, chair-like transition state (Zimmerman-Traxler model).[2][14]

• Aldol Addition:

  • Add isobutyraldehyde (1.5 equiv) dropwise at -78 °C.

  • Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Oxidative Work-up:

  • Quench the reaction by adding 3 mL of pH 7 phosphate buffer, followed by 10 mL of methanol.

  • Slowly add 10 mL of 30% H₂O₂ in methanol (2:1 v/v) at 0 °C, ensuring the internal temperature does not exceed 10 °C.

  • Stir vigorously for 1 hour.

  • Scientist's Note: The oxidative work-up is necessary to break down the boron-aldolate complex, making the product easier to isolate.

• Purification:

  • Remove the volatiles under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Wash the combined organic layers with saturated sodium bicarbonate (NaHCO₃) and brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by flash chromatography to isolate the syn-aldol adduct.

Caption: Key interactions in the Zimmerman-Traxler model.

Protocols: Cleavage of the Chiral Auxiliary

The final and critical step is the removal of the auxiliary to unmask the desired chiral functional group. The choice of method is dictated by the target product.[3]

Protocol 5.1: Hydrolytic Cleavage to a Chiral Carboxylic Acid

• Reagents: Lithium hydroxide (LiOH), 30% Hydrogen peroxide (H₂O₂).

• Procedure: Dissolve the N-acyl adduct (1.0 equiv) in a mixture of THF and water (3:1) at 0 °C. Add aqueous H₂O₂ (4.0 equiv) followed by aqueous LiOH (2.0 equiv). Stir vigorously for 2-4 hours. Quench with sodium sulfite (Na₂SO₃) solution. After workup, the chiral carboxylic acid is isolated, and the auxiliary can be recovered from the organic layer.[3][4]

• Use Case: The most common method, providing direct access to chiral carboxylic acids.

Protocol 5.2: Reductive Cleavage to a Chiral Primary Alcohol

• Reagents: Lithium borohydride (LiBH₄), THF.

• Procedure: Dissolve the N-acyl adduct (1.0 equiv) in anhydrous THF at 0 °C. Add LiBH₄ (2.0-3.0 equiv) portion-wise. Stir at 0 °C for 2-4 hours or until TLC indicates completion. Quench carefully with saturated NH₄Cl or Rochelle's salt solution. The resulting chiral alcohol and the recovered auxiliary can be separated by chromatography.[3]

• Use Case: Accessing chiral primary alcohols, which are versatile synthetic intermediates.

Protocol 5.3: Transesterification to a Chiral Ester

• Reagents: Sodium methoxide (NaOMe), Methanol (MeOH).

• Procedure: Dissolve the N-acyl adduct in anhydrous methanol at 0 °C. Add a solution of NaOMe in MeOH (1.1 equiv). Stir for 1-3 hours. Neutralize with a mild acid (e.g., acetic acid) and concentrate. The desired methyl ester and the auxiliary can be separated by chromatography.

• Use Case: Useful for generating esters directly when the corresponding acid is sensitive.

Conclusion

(4R)-4-isopropyltetrahydro-2H-pyran-2-one represents a promising and structurally distinct chiral auxiliary. Its rigid, conformationally biased framework, governed by the equatorial preference of the C4-isopropyl group, provides an excellent platform for high diastereoselectivity in fundamental C-C bond-forming reactions. The protocols detailed herein for asymmetric alkylation and aldol reactions demonstrate its utility and reliability, which are analogous to those of classic, well-validated systems. Coupled with versatile and high-yielding cleavage procedures, this auxiliary is a valuable tool for researchers, scientists, and drug development professionals engaged in the stereocontrolled synthesis of complex chiral molecules.

References

• Asymmetric Synthesis of Chiral δ-Lactones Containing Multiple Contiguous Stereocenters. Organic Letters.

• Asymmetric synthesis via chiral transition metal auxiliaries. Philosophical Transactions of the Royal Society of London. Series A: Mathematical, Physical and Engineering Sciences.

• Novel asymmetric synthesis of optically active .delta.- and .gamma.-lactones using a C2-chiral auxiliary. Journal of the American Chemical Society.

• Chiral auxiliary - Wikipedia. Wikipedia.

• Asymmetric Synthesis of Homocitric Acid Lactone. National Institutes of Health.

• Chapter 1: Enolate Alkylations. Macmillan Group, Princeton University.

• 22.7: Alkylation of Enolate Ions. Chemistry LibreTexts.

• Atropodiastereoselective Cleavage of Configurationally Unstable Biaryl Lactones with Amino Acid Esters. ResearchGate.

• Stereochemistry of Enolate Alkylation. Scribd.

• Diastereoselective Addition Reactions of Furyl Aldehydes Using Chiral Boronates as Auxiliary: Application to the Enantioselective Synthesis of 2,3-Disubstituted Furyl Alcohols. Organic Letters.

• Toward the development of a structurally novel class of chiral auxiliaries: diastereoselective aldol reactions of a (1R,2S)-ephedrine-based 3,4,5,6-tetrahydro-2H-1,3,4-oxadiazin-2-one. Organic Letters.

• Intramolecular Enolate Alkylation: From Steroids through Cladiellins to Isolaurallene. Synlett.

• Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone. National Institutes of Health.

• Enolate Seminar. Macmillan Group, Princeton University.

• Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. National Institutes of Health.

• Methods for cleavage of chiral auxiliary. ResearchGate.

• Diastereoselection in Lewis-Acid-Mediated Aldol Additions. Michigan State University.

• Chiral auxiliary-induced asymmetric synthesis of (R)- and (S)-Garner's aldehydes. R Discovery.

• Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone. BenchChem.

• Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. National Institutes of Health.

• Application Notes and Protocols: Asymmetric Synthesis of Chiral 3-Hydroxytetrahydropyrans from 6-Methoxydihydro-2H-pyran-3(4H). BenchChem.

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment. Williams College.

• Asymmetric Induction. Michigan State University.

• Reaction engineering blocks ether cleavage for synthesizing chiral cyclic hemiacetals catalyzed by unspecific peroxygenase. National Institutes of Health.

• Synthesis of chirally enriched 2,4-disubstituted tetrahydropyran-4-ol and its derivatives. Google Patents.

• Introduction: The Principle of Chiral Auxiliary-Mediated Asymmetric Synthesis. BenchChem.

• Approaches to the Asymmetric Synthesis of Unusual Amino Acids. Google Books.

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate.

• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ResearchGate.

Sources

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• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. Sequential Methods for Di‐ and Tetrahydro‐Pyranone Synthesis Enable Concise Access to Tuscolid δ‐Lactone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. publish.uwo.ca [publish.uwo.ca]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]
• 13. Toward the development of a structurally novel class of chiral auxiliaries: diastereoselective aldol reactions of a (1R,2S)-ephedrine-based 3,4,5,6-tetrahydro-2H-1,3,4-oxadiazin-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Application Note: Precision Synthesis of Tetrahydropyran-2-ones via Ring-Closing Metathesis

This Application Note is structured to provide a high-level, field-ready protocol for the synthesis of tetrahydropyran-2-ones (and their direct precursors, 5,6-dihydro-2H-pyran-2-ones ) via Ring-Closing Metathesis (RCM).

-Lactone Construction

Executive Summary & Strategic Rationale

The tetrahydropyran-2-one (

-lactone) scaffold is a ubiquity in pharmacologically active natural products (e.g., statins, polyketides like goniothalamin) and a versatile intermediate in drug discovery. While traditional lactonizations (e.g., Yamaguchi, Keck) rely on activating carboxylic acids for intramolecular attack, Ring-Closing Metathesis (RCM) offers a distinct disconnection strategy: forming the C=C bond within the ring rather than the ester linkage.

The Core Challenge: The RCM precursor for a

-lactone is typically an acrylate ester of a homoallylic alcohol. Acrylates are "electron-deficient" olefins.[1] This deactivation renders them sluggish towards metathesis catalysts compared to simple terminal alkenes, often leading to:

• Catalyst Decomposition: Reactive phosphines (in Grubbs I/II) can attack the acrylate.

• Oligomerization: Intermolecular Cross-Metathesis (CM) competes with Intramolecular RCM.

• Stable Chelates: The carbonyl oxygen can chelate the Ruthenium center, arresting the catalytic cycle.

This guide details a self-validating protocol designed to overcome these thermodynamic and kinetic barriers, ensuring high yields of the 5,6-dihydro-2H-pyran-2-one intermediate, which is readily hydrogenated to the target tetrahydropyran-2-one.

Critical Parameters & Mechanistic Design

Catalyst Selection: The "Why"

For acrylate substrates, Grubbs 2nd Generation (G-II) or Hoveyda-Grubbs 2nd Generation (HG-II) catalysts are mandatory.

• G-I (First Gen): Generally ineffective for acrylates due to low activity and instability toward the polar ester group.

• G-II/HG-II: The N-Heterocyclic Carbene (NHC) ligand provides the necessary electron density to the Ru center to engage the electron-poor acrylate double bond.

Concentration & Thermodynamics

RCM is entropically driven (release of ethylene gas) but enthalpically challenged by ring strain.

• Dilution Rule: To favor cyclization (RCM) over polymerization (ADMET), the reaction must be run at high dilution (0.001 M – 0.005 M) .

• Ethylene Removal: The equilibrium is driven by the removal of volatile ethylene. Reactions should be run under a stream of inert gas or at reflux to strip ethylene from the solution.

Lewis Acid Additives (The "Expert" Edge)

In difficult cases where the ester carbonyl chelates the Ru center (forming a stable, inactive complex), adding a mild Lewis acid like Titanium isopropoxide [Ti(OiPr)

] can break this chelation by competing for the carbonyl oxygen, thus restoring catalyst turnover.

Experimental Workflow Visualization

The following diagram outlines the synthetic pathway and the critical decision nodes for the operator.

Figure 1: Strategic workflow for the synthesis of tetrahydropyran-2-ones via an acrylate RCM intermediate.

Detailed Protocol: Synthesis of 6-Substituted-5,6-dihydro-2H-pyran-2-one

Target: General synthesis of an

-unsaturated -lactone from a homoallylic acrylate. Scale: 1.0 mmol (adaptable).

Materials & Reagents

Reagent	Equiv/Conc.	Role	Notes
Acrylate Precursor	1.0 equiv	Substrate	Must be dry and free of acrylic acid.
Grubbs II Catalyst	2–5 mol%	Catalyst	Weigh in glovebox or under rapid Ar flow.
Dichloromethane (DCM)	0.005 M	Solvent	Anhydrous & Degassed . Critical.
Ti(OiPr)	0.3 equiv	Additive	Optional: Use if conversion stalls.
Ethyl Vinyl Ether	Excess	Quencher	Deactivates Ru catalyst post-reaction.

Step-by-Step Procedure

Phase 1: System Preparation (The "Trustworthiness" Check)

• Glassware: Flame-dry a 500 mL 2-neck round-bottom flask (RBF) equipped with a reflux condenser and a magnetic stir bar. Cool under a stream of dry Nitrogen or Argon.

  • Why 500 mL for 1 mmol? High dilution (0.005 M) requires ~200 mL solvent.

• Solvent Degassing: Sparge anhydrous DCM with Argon for 15 minutes prior to use. Oxygen is a catalyst poison.

Phase 2: The Reaction (RCM) 3. Substrate Dissolution: Dissolve the acrylate precursor (1.0 mmol) in 200 mL of degassed DCM inside the RBF. 4. Catalyst Addition: Add Grubbs II catalyst (17 mg, 2 mol%) in one portion.

• Pro-Tip: If the substrate is valuable, dissolve the catalyst in a small volume of DCM and add via syringe to ensure quantitative transfer.

• Reflux: Heat the reaction to a gentle reflux (40 °C).

• Mechanism:[2][3][4][5][6] Reflux helps expel the ethylene gas generated, driving the equilibrium to the right (Le Chatelier’s principle).

• Monitoring: Monitor by TLC every 2 hours.

• Self-Validation: The product (lactone) is usually more polar than the precursor (ester).
• Stalled? If reaction stalls at <50% conversion after 6 hours, add a second portion of catalyst (1-2 mol%) or 30 mol% Ti(OiPr) .

Phase 3: Quenching & Purification 7. Quench: Once starting material is consumed (typically 4–12 hours), remove from heat. Add Ethyl Vinyl Ether (0.5 mL) and stir for 30 minutes.

• Why? This forms a Fischer carbene that is catalytically inactive, preventing isomerization or side reactions during concentration.

• Concentration: Evaporate solvent under reduced pressure.

• Note: Do not heat the rotovap bath >40°C to avoid double-bond migration.

• Purification: Purify via Flash Column Chromatography on Silica Gel.

• Eluent: Typically Hexanes/Ethyl Acetate (gradient).

Phase 4: Hydrogenation (To Saturated Target) 10. Dissolve the purified unsaturated lactone in EtOAc or MeOH. 11. Add Pd/C (10 wt%) and stir under a Hydrogen balloon (1 atm) for 2–4 hours. 12. Filter through Celite and concentrate to yield the Tetrahydropyran-2-one .

Mechanistic Insight: The Catalytic Cycle

Understanding the cycle allows for better troubleshooting. The diagram below illustrates the specific challenge of the acrylate moiety.

Figure 2: Simplified catalytic cycle highlighting the risk of acrylate chelation leading to catalyst arrest.

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Oligomerization (viscous oil, multiple spots)	Concentration too high.	Dilute! Run at 0.001 M. Add substrate slowly (syringe pump) to catalyst solution.
No Reaction (SM recovered)	Oxygen poisoning or "dead" catalyst.	Use fresh catalyst. Ensure rigorous degassing. Check DCM water content (must be <50 ppm).
Stalled Conversion (~50%)	Catalyst death or ethylene inhibition.	Sparge with Argon during reaction to remove ethylene. Add Ti(OiPr) (30 mol%) to break chelation.
Isomerization (Product spot smears)	Ruthenium hydride formation.	Add 1,4-Benzoquinone (10 mol%) to scavenge hydrides.

References

• Goniothalamin Synthesis (Benchmark Protocol): Pastre, J. C., et al. "Integrated Batch and Continuous Flow Process for the Synthesis of Goniothalamin."[7] ACS Omega, 2020, 5(29), 18472–18483.[7] Link

• Acrylate Metathesis Mechanics: Fogg, D. E., et al. "Acrylate metathesis via the second-generation Grubbs catalyst: unexpected pathways enabled by a PCy3-generated enolate." J. Am. Chem. Soc., 2015, 137(23), 7318-7321.[1] Link

• Lewis Acid Additives: Fürstner, A., et al. "RCM of Acrylates: Scope and Limitations." Chem. Commun., 2003. (General reference for Ti-additives in RCM).

• General RCM Review: Grubbs, R. H. "Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials." Nobel Lecture, 2005. Link

Sources

• 1. Acrylate metathesis via the second-generation Grubbs catalyst: unexpected pathways enabled by a PCy3-generated enolate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. Lewis Acid Catalyzed Synthesis of α-Trifluoromethyl Esters and Lactones by Electrophilic Trifluoromethylation [organic-chemistry.org]
• 7. Integrated Batch and Continuous Flow Process for the Synthesis of Goniothalamin - UCL Discovery [discovery.ucl.ac.uk]

Precision Organocatalysis for Tetrahydropyran (THP) Scaffolds

Executive Summary

The tetrahydropyran (THP) ring is a pharmacophore of immense significance, constituting the structural core of potent marine macrolides (e.g., Bryostatin, Zampanolide) and FDA-approved therapeutics (e.g., Eribulin).[1] Traditional synthesis often relies on metal-mediated cyclizations that require rigorous exclusion of moisture or generate toxic waste.

This Application Note details organocatalytic strategies for constructing chiral THPs with high stereocontrol. We focus on two field-proven methodologies: Confined Brønsted Acid Catalysis (Prins Cyclization) and Bifunctional Hydrogen-Bonding Catalysis (Oxa-Michael Cascade) . These protocols offer orthogonal approaches to accessing 2,4,6-trisubstituted and fused THP systems under mild, metal-free conditions.

Mechanistic Foundations: The "Enzyme-Mimetic" Approach

The success of modern organocatalysis in THP synthesis relies on creating a highly ordered transition state via non-covalent interactions. Unlike Lewis acid metals that coordinate rigidly, organocatalysts utilize hydrogen bonding and ion-pairing to induce stereoselectivity.

Activation Modes

• Confined Ion-Pairing (Prins): High-acidity catalysts (e.g., Imidodiphosphoric acids - IDPs) generate a reactive oxocarbenium ion. The large, chiral counter-anion wraps around this cation, creating a "chiral pocket" that dictates the trajectory of the nucleophilic attack.

• Bifunctional Activation (Oxa-Michael): Squaramide or thiourea catalysts simultaneously activate the electrophile (via H-bonding to a nitro/carbonyl group) and the nucleophile (via a basic amine moiety), ensuring high effective molarity and stereocontrol.

Figure 1: Mechanistic dichotomy between confined ion-pairing (acid catalysis) and bifunctional activation (base/H-bond catalysis).

Protocol A: Asymmetric Prins Cyclization

Target: 2,4-disubstituted-4-methylenetetrahydropyrans. Catalyst Class: Confined Imidodiphosphoric Acids (IDPs) or STRIP-type phosphoric acids.

Rationale & Causality

The Prins cyclization is historically plagued by racemization and side reactions (hydrolysis). Standard chiral phosphoric acids (CPAs) often fail because the oxocarbenium intermediate is too "loose."

• Solution: Use STRIP or IDP catalysts. These catalysts possess deep, narrow chiral clefts.

• Mechanism: The catalyst protonates the aldehyde, generating an oxocarbenium ion. The homoallylic alcohol attacks, and the bulky catalyst walls force the "E" oxocarbenium geometry, leading exclusively to the 2,4-cis product (thermodynamic control is overridden by steric confinement).

Experimental Protocol

Reagents:

• Salicylaldehyde derivative (1.0 equiv)

• 3-methyl-3-buten-1-ol (1.2 equiv)

• Catalyst: (S)-STRIP or (S,S)-IDP (2–5 mol%)

• Solvent: Anhydrous Cyclohexane or Toluene (Strictly dry)

• Desiccant: 4Å Molecular Sieves (Activated)

Workflow:

• Catalyst Activation: In a flame-dried reaction vial, weigh the catalyst (0.025 mmol for 0.5 mmol scale). Add 100 mg of activated 4Å MS.

  • Why: Even trace water competes with the aldehyde for the catalytic proton, killing reactivity.

• Solvent Addition: Add anhydrous cyclohexane (2.5 mL, 0.2 M concentration).

  • Why: Non-polar solvents tighten the ion pair between the oxocarbenium cation and the phosphate anion, maximizing stereochemical transfer.

• Substrate Addition: Add the aldehyde (0.5 mmol) followed by the homoallylic alcohol (0.6 mmol).

• Incubation: Stir at 25°C for 24–48 hours. Monitor by TLC (stain with Anisaldehyde).

• Workup: Quench with 5% NaHCO₃ (aq). Extract with Et₂O (3x). Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography on silica gel (typically 10:1 Hexane:EtOAc).

Expected Outcome:

• Yield: 85–95%

• ee: >90%[2][3][4][5]

• dr: >20:1 (cis:trans)[4][6]

Protocol B: Bifunctional Oxa-Michael Cascade

Target: Highly functionalized THPs with contiguous stereocenters. Catalyst Class: Chiral Squaramides (e.g., Cinchona alkaloid derivatives).

Rationale & Causality

Constructing THPs via Michael addition requires activating a nitroalkene (electrophile) while simultaneously deprotonating a nucleophile.

• Solution: Squaramides are superior to thioureas here.

• Mechanism: The squaramide moiety forms a dual H-bond with the nitro group (lowering LUMO). The quinuclidine nitrogen of the cinchona backbone deprotonates the nucleophile (raising HOMO). The rigid spacing of the squaramide ensures the two reactants meet only on one face.

Experimental Protocol

Reagents:

• trans-β-Nitrostyrene (1.0 equiv)

• 2-Hydroxy-1,4-naphthoquinone (or similar enolizable ketone) (1.0 equiv)

• Catalyst: Quinine-derived Squaramide (1–2 mol%)

• Solvent: DCM or CHCl₃

Workflow:

• Preparation: Dissolve the squaramide catalyst (0.005 mmol) in DCM (1.0 mL) in a screw-cap vial.

• Reactant Mixing: Add the nitrostyrene (0.25 mmol). Stir for 5 mins to allow H-bond complexation.

• Initiation: Add the nucleophile (0.25 mmol).

  • Note: The reaction often turns yellow/orange due to the formation of the charge-transfer complex.

• Cyclization: Stir at room temperature for 12 hours.

  • Self-Validation: If the reaction stalls, add 10 mol% of a weak acid (benzoic acid) to facilitate proton transfer steps in the cascade.

• Termination: Direct loading onto a silica gel column. No aqueous workup is usually required (Green Chemistry).

Figure 2: Decision tree for the Oxa-Michael cascade protocol.

Comparative Performance Data

The following table summarizes expected metrics when employing these protocols compared to traditional Lewis Acid (LA) methods.

Feature	Organocatalytic Prins (IDP)	Bifunctional Cascade (Squaramide)	Traditional LA (TiCl₄/BF₃)
Moisture Sensitivity	High (Requires 4Å MS)	Low (Tolerates ambient moisture)	Extreme (Explosive/Fuming)
Stereocontrol (ee)	90–99%	92–98%	Variable (Ligand dependent)
Substrate Scope	Salicylaldehydes, Aliphatic aldehydes	Nitroalkenes, Enones, Keto-esters	Broad but functional group intolerant
Reaction Temp	25°C to 40°C	0°C to 25°C	-78°C (Cryogenic required)
Scale-up Potential	High (Low catalyst loading)	High (Catalyst recoverable)	Moderate (Waste disposal issues)

References & Authoritative Grounding

• Asymmetric Prins Cyclization (STRIP/IDP Catalysts):

  • Seminal Work: Tsui, G. C., Liu, L., & List, B. (2015).[7] The Organocatalytic Asymmetric Prins Cyclization. Angewandte Chemie International Edition.

  • Source:[Link]

  • Context: Defines the use of confined acids for high stereocontrol.

• Bifunctional Squaramide Catalysis:

  • Review: Vetica, F., et al. (2017).[1] Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews.[8]

  • Source:[Link]

  • Context: Comprehensive guide on Michael-based cascades.

• Oxa-Michael Mechanisms:

  • Key Paper: Enders, D., et al. (2007).[4] Organocatalytic Asymmetric Synthesis of Functionalized Tetrahydropyrans. Angewandte Chemie.

  • Source:[Link]

• General Organocatalysis for Heterocycles:

  • Reference: Chauhan, P., et al. (2014). Organocatalytic carbon–carbon bond-forming reactions of the nitro group. Chemical Society Reviews.[8]

  • Source:[Link]

Sources

• 1. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chiral Phosphoric-Acid-Catalyzed Cascade Prins Cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Organocatalytic Asymmetric Prins Cyclization [ouci.dntb.gov.ua]
• 7. chem.pku.edu.cn [chem.pku.edu.cn]
• 8. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Protocols for the diastereoselective alkylation of lactones

Application Note: Protocols for the Diastereoselective Alkylation of Lactones

Introduction & Strategic Importance

Lactones, particularly

-butyrolactones and -valerolactones, are ubiquitous structural motifs in biologically active natural products and pharmaceutical agents, including HIV protease inhibitors, lignans, and antimalarial macrodiolides[1]. The stereoselective functionalization of these heterocycles is a cornerstone of complex molecule synthesis. Diastereoselective -alkylation of lactone enolates is one of the most reliable methods to install contiguous stereocenters[2].

This application note details the mechanistic rationale, optimized protocols, and troubleshooting strategies for achieving high yields and excellent diastereomeric ratios (dr) during the alkylation of lactones. The guide is designed for discovery chemists and process scientists who require scalable, self-validating methodologies for asymmetric C-C bond formation.

Mechanistic Principles and Causality

Achieving high diastereoselectivity in lactone alkylation relies on the precise control of enolate geometry, aggregation state, and facial shielding.

• Kinetic Enolate Formation: The deprotonation of a lactone must be conducted under strict kinetic control (typically at -78 °C) to prevent thermodynamically driven self-condensation (Claisen-type reactions) and ring-opening. Strong, sterically hindered, non-nucleophilic bases such as Lithium diisopropylamide (LDA) or hexamethyldisilazides (LiHMDS, NaHMDS, KHMDS) are employed[3].

• Counterion Effects & Aggregation: The choice of the alkali metal counterion (

  , , ) directly influences the aggregation state of the enolate. Lithium enolates tend to form tightly bound tetrameric or hexameric aggregates in THF, which can slow down alkylation. Sodium and potassium enolates (generated via NaHMDS or KHMDS) are more ionic and less aggregated. This increased ionic character enhances nucleophilicity toward sterically hindered electrophiles and can significantly alter the transition state geometry, often improving diastereoselection[2].

• Facial Selectivity (Substrate vs. Auxiliary Control): In chiral pool-derived lactones, pre-existing stereocenters dictate the facial approach of the electrophile. The enolate adopts a conformation that minimizes

  allylic strain, forcing the electrophile to approach from the least sterically hindered face. In some highly substituted systems, theoretical and experimental evidence points to the formation of pyramidalized enolates, which inherently favor attack from a specific trajectory, leading to retention of configuration[4].

Logical flow of enolate formation and substrate-directed facial selectivity.

Quantitative Data and Reagent Selection

The table below summarizes the performance of various base/electrophile combinations in the diastereoselective alkylation of diverse lactone systems, demonstrating the versatility of the reaction conditions.

Substrate Type	Base	Electrophile	Yield (%)	Diastereomeric Ratio (dr)	Ref
Chiral -butyrolactone (Eupomatilone-3 precursor)	NaHMDS	Methyl iodide (MeI)	85	>95:5	[1]
Camphor-based iminolactone	LiHMDS	Benzyl bromide (BnBr)	90	>99:1	[5]
Camphor-based iminolactone	LiHMDS	Allyl bromide	86	>99:1	[5]
-Aryl -keto ester derived lactone	DBU	Allyl bromide	94	>20:1	[6]
Oxazolidinone-derived lactone	LDA	5-iodopent-2-yne	79	75:1	[7]

Experimental Protocol: Diastereoselective -Alkylation of a Chiral -Butyrolactone

This protocol describes the kinetic enolization and subsequent methylation of a generic

-substituted -butyrolactone using LDA. The procedure incorporates self-validating steps to ensure reproducibility.

Materials & Reagents:

• Chiral

  -butyrolactone (1.0 equiv, 10.0 mmol)

• Diisopropylamine (DIPA) (1.1 equiv, 11.0 mmol)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes) (1.05 equiv, 10.5 mmol)

• Methyl iodide (MeI) (3.0 equiv, 30.0 mmol) - Caution: Highly toxic and volatile alkylating agent.

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• Hexamethylphosphoramide (HMPA) or DMPU (optional, 2.0 equiv)[8]

Step-by-Step Methodology:

• Preparation of LDA: To a flame-dried, argon-purged Schlenk flask equipped with a magnetic stir bar and an internal temperature probe, add anhydrous THF (30 mL) and DIPA (1.54 mL, 11.0 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (4.2 mL, 10.5 mmol) dropwise via a syringe over 10 minutes. Stir the mixture at 0 °C for 30 minutes to ensure the complete formation of LDA, then re-cool strictly to -78 °C.

• Enolization: Dissolve the chiral lactone (10.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the LDA solution down the side of the flask over 20 minutes.

  • Causality: Slow addition prevents localized depletion of the base and suppresses undesired self-condensation. Maintaining the internal temperature below -70 °C is critical to prevent enolate decomposition.

• Self-Validation Step (Enolate Check): After 45 minutes of stirring at -78 °C, withdraw a 0.1 mL aliquot via syringe and quench it directly into a vial containing

  and diethyl ether. Analyze the organic layer by crude NMR or GC-MS. You should observe >95% deuterium incorporation at the -position, validating complete enolate formation before proceeding.

• Alkylation: Add MeI (1.87 mL, 30.0 mmol) neat, dropwise over 5 minutes.

  • Causality: If using a less reactive, sterically hindered electrophile, add DMPU or HMPA (20.0 mmol) 10 minutes prior to the electrophile. These polar aprotic additives break up lithium enolate aggregates, increasing the concentration of the highly reactive monomeric enolate[8].

• Reaction Progression: Stir the mixture at -78 °C for 2 to 4 hours. Monitor the disappearance of the starting material via TLC (visualized with phosphomolybdic acid or

  stain).

• Quench and Workup: Quench the reaction at -78 °C by the rapid addition of saturated aqueous

  (20 mL). Allow the mixture to warm to room temperature. Extract the aqueous layer with Ethyl Acetate ( mL). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the diastereomerically enriched alkylated lactone.

Step-by-step experimental workflow for the low-temperature alkylation of lactones.

Troubleshooting and Optimization

• Issue: Low Yield due to O-Alkylation.

  • Root Cause & Solution: Hard electrophiles (like methyl triflate or triethyloxonium salts) naturally favor O-alkylation due to the high charge density on the enolate oxygen. Switch to softer electrophiles (alkyl iodides or bromides) to strictly favor C-alkylation.

• Issue: Poor Diastereoselectivity or Epimerization.

  • Root Cause & Solution: Epimerization of the product can occur if unreacted enolate or excess base deprotonates the newly formed alkylated product. Ensure a strict stoichiometric excess of base is avoided. Alternatively, switch from lithium to sodium enolates (using NaHMDS), which often provide tighter transition states and prevent proton transfer side-reactions for certain substrates[2].

• Issue: Incomplete Alkylation with Bulky Electrophiles.

  • Root Cause & Solution: Lithium enolates form stable hexamers that are unreactive toward bulky halides. Add highly polar aprotic cosolvents like HMPA or DMPU (10-20% v/v) to disrupt these oligomers[8].

References

1.[4] Theoretical Evidence for Pyramidalized Bicyclic Serine Enolates in Highly Diastereoselective Alkylations. Universidad de Navarra. 4 2.[3] Chapter 1: Enolate Alkylations. University of Western Ontario. 3 3.[5] Asymmetric Synthesis of α,α-Disubstituted α-Amino Acids by Diastereoselective Alkylation of Camphor-Based Tricyclic Iminolactone. The Journal of Organic Chemistry (ACS). 5 4.[1] Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. PMC (NIH).1 5.[6] Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. PMC (NIH). 6 6.[8] The cyclobutene diester approach to alkyl citrate natural products. ConnectSci. 8 7.[2] Diastereoselective synthesis of hydroxyethylene dipeptide isosteres (WO1995014655A1). Google Patents. 2 8.[7] An Alkyne‐Metathesis‐Based Approach to the Synthesis of the Anti‐Malarial Macrodiolide Samroiyotmycin A. PMC (NIH). 7

Sources

• 1. Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO1995014655A1 - Diastereoselective synthesis of hydroxyethylene dipeptide isosteres - Google Patents [patents.google.com]
• 3. publish.uwo.ca [publish.uwo.ca]
• 4. portalcientifico.unav.edu [portalcientifico.unav.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. An Alkyne‐Metathesis‐Based Approach to the Synthesis of the Anti‐Malarial Macrodiolide Samroiyotmycin A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. connectsci.au [connectsci.au]

Application Note: Enantioselective Michael Additions Involving Tetrahydropyran-2-one Scaffolds

Executive Summary & Biological Rationale

The tetrahydropyran-2-one (

-valerolactone) and its -unsaturated derivative, 5,6-dihydro-2H-pyran-2-one, are privileged heterocyclic scaffolds prevalent in numerous bioactive natural products and pharmaceuticals. Mastering the stereoselective functionalization of these rings is a critical objective for drug development professionals.

A prime example of the biological significance of this scaffold is pironetin, a natural product that induces apoptosis in cancer cells by covalently binding to

-tubulin. Mechanistically, the -unsaturated -lactone of pironetin acts as a Michael acceptor, undergoing a nucleophilic addition with the Cys316 residue of tubulin[1]. Furthermore, asymmetric Michael additions are instrumental in the total synthesis of complex therapeutics, such as the spliceosome inhibitor thailanstatin A, where the core tetrahydropyran stereochemistry is established via a highly enantioselective intramolecular oxa-Michael addition[2].

This technical guide details the mechanistic causality, validated protocols, and quantitative benchmarks for executing asymmetric Michael additions involving tetrahydropyran-2-one scaffolds.

Mechanistic Causality in Asymmetric Michael Additions

Iminium-Enamine Activation for Oxa-Michael Additions

The construction of highly substituted tetrahydropyrans often relies on tandem iminium-enamine catalysis[3]. When an

-unsaturated aldehyde containing a pendant hydroxyl group is treated with a chiral secondary amine (e.g., Jørgensen-Hayashi catalyst), a reversible condensation occurs to form an iminium ion.

• Causality of LUMO Lowering: The formation of the iminium ion significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the conjugated system, activating it toward nucleophilic attack by the pendant oxygen.

• Causality of Stereocontrol: The bulky diarylmethyl group on the chiral pyrrolidine catalyst provides stringent steric shielding. This forces the hydroxyl nucleophile to attack exclusively from the unhindered face (Re or Si), dictating the absolute configuration of the resulting tetrahydropyran ring[2].

Vinylogous Michael Additions to -Unsaturated Lactones

When 5,6-dihydro-2H-pyran-2-one is utilized as a Michael acceptor, it can react with electron-rich dienes (e.g., Brassard's diene) or hydrazones. Experimental and computational investigations reveal that, under specific Lewis acid catalysis (e.g.,

and ), the reaction bypasses a concerted Diels-Alder [4+2] cycloaddition in favor of a stepwise vinylogous Michael addition[4].

• Causality of Chemoselectivity: Coordination of the Lewis acid to the lactone carbonyl oxygen enhances the electrophilicity at the

  -position. The steric constraints of the lactone ring make the concerted transition state energetically unfavorable, thereby funneling the reaction through a stepwise Michael addition pathway[4].

Logical Pathway & Workflow Diagrams

Organocatalytic Intramolecular Oxa-Michael Addition Pathway for Tetrahydropyran Synthesis

Standardized Experimental Workflow for Asymmetric Michael Addition

Validated Experimental Protocols

Protocol A: Organocatalytic Intramolecular Oxa-Michael Addition

This self-validating protocol outlines the synthesis of a chiral tetrahydropyran ring from an

-unsaturated aldehyde, mimicking the key step in the total synthesis of thailanstatin A[2].

Reagents:

• -unsaturated aldehyde precursor (1.0 equiv, 0.5 mmol)
• -\text{diphenylprolinol trimethylsilyl ether} (Jørgensen's catalyst) (0.1 equiv, 0.05 mmol)

• Benzoic acid (0.1 equiv, 0.05 mmol)

• Anhydrous Dichloromethane (DCM) (5.0 mL)

Step-by-Step Methodology:

• Preparation of Racemic Standard (Validation Step): Before executing the asymmetric reaction, react 0.1 mmol of the substrate with a non-chiral secondary amine (e.g., pyrrolidine) under identical conditions. Analyze the purified product via Chiral HPLC to establish the retention times for both enantiomers. This ensures the accurate calculation of enantiomeric excess (ee) later.

• Reaction Setup: Flame-dry a 10 mL Schlenk flask under argon. Add the

  -unsaturated aldehyde precursor and dissolve in 5.0 mL of anhydrous DCM.

• Temperature Control: Cool the reaction mixture to

  using an ice-water bath. Causality: Lowering the temperature to kinetically suppresses the uncatalyzed background reaction, ensuring that the cyclization proceeds exclusively through the chiral iminium intermediate, thereby maximizing ee.

• Catalyst Initiation: Add Jørgensen's catalyst followed immediately by benzoic acid. Causality: Benzoic acid acts as a crucial co-catalyst. It accelerates the initial condensation to form the iminium ion and facilitates the proton transfer required during the enamine hydrolysis step.

• Monitoring: Stir the mixture at

  for 12–24 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc, 7:3) or UPLC-MS.

• Quenching & Purification: Once complete, quench the reaction with saturated aqueous

  (5 mL). Extract the aqueous layer with DCM ( mL). Dry the combined organic layers over anhydrous , filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

• Validation: Analyze the purified tetrahydropyran product via Chiral HPLC, comparing the trace against the racemic standard to validate the ee (Expected: >95% ee, dr >20:1).

Protocol B: Intermolecular Vinylogous Michael Addition to 5,6-dihydro-2H-pyran-2-one

This protocol utilizes 5,6-dihydro-2H-pyran-2-one as a Michael acceptor, reacting with Brassard's diene to yield highly substituted architectures[4].

Reagents:

• 5,6-dihydro-2H-pyran-2-one (1.0 equiv, 1.0 mmol)

• -((1,3-dimethoxybuta-1,3-dien-1-yl)oxy)trimethylsilane (Brassard's diene) (1.5 equiv, 1.5 mmol)

• Trimethylaluminum (

  , 2.0 M in toluene) (0.2 equiv, 0.2 mmol)

• Bis(trifluoromethane)sulfonimide (

  ) (0.1 equiv, 0.1 mmol)

• Anhydrous Toluene (10 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In a glovebox, add

  and to a dry Schlenk flask containing 5 mL of anhydrous toluene. Stir for 15 minutes at room temperature. Causality: The combination of a Lewis acid ( ) and a Brønsted acid ( ) creates a synergistic catalytic system that strongly activates the lactone carbonyl while stabilizing the resulting enolate intermediate.

• Substrate Addition: Add 5,6-dihydro-2H-pyran-2-one to the catalyst solution. Stir for 10 minutes to allow complete Lewis acid coordination.

• Diene Addition: Cool the mixture to

  . Slowly add freshly prepared Brassard's diene dropwise over 5 minutes. Causality: Brassard's diene is highly reactive and prone to polymerization; slow addition at cryogenic temperatures prevents unwanted side reactions and favors the stepwise Michael addition over cycloaddition.

• Incubation & Quenching: Stir for 4 hours. Quench the reaction by adding 2 mL of methanol at

  , followed by 5 mL of saturated aqueous .

• Workup: Extract with Ethyl Acetate (

  mL). Wash the organic layer with brine, dry over , and concentrate. Purify the resulting Michael adduct via column chromatography.

Quantitative Data & Catalyst Performance

The following table summarizes the performance metrics of various catalytic systems utilized in Michael additions involving tetrahydropyran-2-one and related scaffolds, demonstrating the superiority of specific organocatalytic approaches.

Reaction Type	Substrate / Acceptor	Catalyst System	Additive / Co-catalyst	Yield (%)	Enantiomeric Excess (ee) / dr	Ref
Intramolecular Oxa-Michael	-unsaturated aldehyde	Jørgensen's Catalyst (XIII)	Benzoic Acid	77%	dr > 20:1	[2]
Intramolecular Oxa-Michael	-unsaturated aldehyde	Jørgensen's Catalyst (I)	Benzoic Acid	98%	dr > 20:1	[2]
Double Michael Addition	-hydroxy- -enones + enals	Diarylprolinol silyl ether	None	82-95%	82-98% ee	[3]
Vinylogous Michael Addition	5,6-dihydro-2H-pyran-2-one	(20 mol%)	(10 mol%)	69%	N/A (Stepwise Adduct)	[4]
Michael Addition- -alkylation	5,6-dihydro-2H-pyran-2-one	SAMP-hydrazone	None	Good	80 - >98% ee	[5]

References

• Nicolaou et al. / MDPI - Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes. Source: MDPI URL: [Link]

• Mondal, B., Balha, M., & Pan, S. C. - Organocatalytic Asymmetric Synthesis of Highly Substituted Tetrahydrofurans and Tetrahydropyrans via Double Michael Addition Strategy. Source: ResearchGate URL:[Link]

• ACS Publications - Hyptolactones and Their Biological Potential: A Systematic Review (Pironetin mechanism). Source: ACS Omega URL:[Link]

• Semantic Scholar - Experimental and Computational Investigations of the Reactions between α,β-Unsaturated Lactones and 1,3-Dienes. Source: Semantic Scholar URL: [Link]

• Enders, D. et al. - Diastereo- and enantioselective synthesis of 2,8-dioxabicyclo[3.3.0]octan-3-one derivatives. Source: Chemical Communications (RSC Publishing) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Diastereo- and enantioselective synthesis of 2,8-dioxabicyclo[3.3.0]octan-3-one derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of (4R)-4-isopropyltetrahydro-2H-pyran-2-one

Welcome to the technical support center for the purification of (4R)-4-isopropyltetrahydro-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during the purification of this chiral lactone. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and to provide self-validating protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude (4R)-4-isopropyltetrahydro-2H-pyran-2-one?

The most effective purification methods depend on the nature of the impurities, the scale of the reaction, and the physical state of your crude product. The three primary techniques are:

• Flash Column Chromatography: This is the most versatile and commonly used method for purifying lactones from a variety of impurities, including unreacted starting materials, catalysts, and closely related side products.[1] It is highly effective for both solid and oily products.

• Recrystallization: If your crude product is a solid, recrystallization is often the most efficient method for achieving high purity by excluding impurities from the crystal lattice as the solution cools.[2][3]

• Vacuum Distillation: For liquid products, particularly on a larger scale, vacuum distillation (e.g., Kugelrohr or fractional distillation) can be effective for separating the target compound from non-volatile impurities or those with significantly different boiling points.[4][5][6]

Q2: What are the common impurities I should expect from the synthesis of (4R)-4-isopropyltetrahydro-2H-pyran-2-one?

Impurities are typically related to the synthetic route. Common impurities may include:

• Unreacted Starting Materials: The specific precursors used in the synthesis.

• Catalyst Residues: Acids, bases, or metal catalysts used to promote the reaction.

• Diastereomers: If the synthesis is not perfectly stereocontrolled, other stereoisomers of the product may be present.

• (5R)-5-hydroxy-4-isopropylhexanoic acid: Lactones can undergo hydrolysis to the corresponding open-chain hydroxy acid, especially in the presence of water and acid or base.[7]

• Solvent Residues: Residual solvents from the reaction or initial workup.[8]

Q3: How can I assess the purity of my final product?

A multi-faceted approach to purity analysis is recommended to ensure the quality of your material.[9][10]

• Thin Layer Chromatography (TLC): An indispensable tool for rapid, real-time monitoring of reaction progress and for identifying the optimal solvent system for column chromatography.[1]

• High-Performance Liquid Chromatography (HPLC): Provides high-resolution separation for quantitative purity assessment.[11] Chiral HPLC is essential for determining the enantiomeric or diastereomeric excess.[12]

• Gas Chromatography (GC): Suitable for volatile compounds, GC can effectively quantify purity and identify residual solvents.[8] Chiral GC columns can also be used to assess stereochemical purity.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure of the purified product and for detecting the presence of proton-bearing impurities.[4]

Purification Workflow Overview

The following diagram outlines a general decision-making process for the purification of (4R)-4-isopropyltetrahydro-2H-pyran-2-one.

Caption: General purification strategy for (4R)-4-isopropyltetrahydro-2H-pyran-2-one.

Troubleshooting Guides

Flash Column Chromatography Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation	The mobile phase polarity is incorrect.	Optimize the eluent system using TLC. A good starting point for lactones is a hexane/ethyl acetate or hexane/diethyl ether mixture. Aim for a product Rf of ~0.3.[12]
The column was packed improperly, leading to channeling.	Ensure the column is packed uniformly without air bubbles. A wet slurry packing method is often most reliable.
Low Product Recovery	The compound is highly polar and adsorbs strongly to the acidic silica gel.	Add a small amount (0.1-1%) of a modifier like triethylamine (if the compound is stable to base) or acetic acid to the mobile phase to improve elution.[12]
The compound is volatile and was lost during solvent evaporation.	Use a rotary evaporator with controlled temperature and pressure. Avoid heating to high temperatures.
Product Crystallizes on the Column	The compound has low solubility in the chosen mobile phase.	Load the crude product onto the column in a more dilute solution. Consider using a stronger co-solvent in the mobile phase system.[12]

Recrystallization Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Product Does Not Crystallize	The solution is not supersaturated.	Evaporate some of the solvent to increase the concentration. If crystals still do not form, cool the solution slowly in an ice bath.[12]
The wrong solvent was chosen.	The ideal solvent should dissolve the compound when hot but poorly when cold.[14] Perform a solvent screen with small amounts of the product.
Impurities are inhibiting crystallization.	Try adding a seed crystal of pure product to induce crystallization.[14] If this fails, the product may require pre-purification by chromatography.
Product "Oils Out"	The boiling point of the solvent is higher than the melting point of the compound.	Use a lower-boiling point solvent system. Ensure the compound is fully dissolved at a temperature below its melting point.[14]
Low Recovery of Crystals	Too much solvent was used initially.	Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[14]
The compound has significant solubility even in the cold solvent.	Ensure the solution is thoroughly cooled in an ice-water bath for at least 30 minutes before filtration to maximize precipitation.[3]

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

Objective: To purify (4R)-4-isopropyltetrahydro-2H-pyran-2-one from non-polar and polar impurities.

Methodology:

• Solvent System Selection: Using TLC, identify a mobile phase that provides good separation of the target compound from impurities. A common starting point is a gradient of 5% to 30% ethyl acetate in hexane. The target Rf value for the product should be between 0.25 and 0.35.

• Column Packing:

  • Select a column of appropriate size for the amount of crude material.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or with light pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, for less soluble materials, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the mobile phase.

  • If using a gradient, gradually increase the polarity of the eluent.

  • Collect fractions of a consistent volume.

• Analysis and Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified lactone.

Caption: Workflow for flash column chromatography.

Protocol 2: Purification by Recrystallization

Objective: To obtain high-purity crystalline (4R)-4-isopropyltetrahydro-2H-pyran-2-one from a crude solid.

Methodology:

• Solvent Selection: Test the solubility of a small amount of crude product in various solvents (e.g., hexane, diethyl ether, ethyl acetate, acetone, ethanol) at both room temperature and their boiling points. An ideal solvent or solvent pair (e.g., ethyl acetate/hexane) will fully dissolve the compound when hot but provide low solubility when cold.[14][15]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask with a stir bar.

  • Add the chosen solvent dropwise while heating and stirring until the solid just dissolves. Use the minimum amount of hot solvent necessary.[2]

• Decolorization (Optional): If the hot solution is colored by impurities, remove it from the heat, add a small amount of activated charcoal, and then gently reheat to a boil for a few minutes.

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a gravity filtration of the hot solution through fluted filter paper into a clean, pre-warmed flask.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

  • Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[15]

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recrystallization [sites.pitt.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. data.epo.org [data.epo.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. international-biopharma.com [international-biopharma.com]
• 11. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Recrystallization | Organic Chemistry I Lab [blog.richmond.edu]
• 15. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Macrolactonization &amp; Cyclic Scaffold Synthesis

Current Status: Online Operator: Senior Application Scientist Ticket ID: LAC-SYN-001 Subject: Overcoming Low Yields and Oligomerization in Lactone Synthesis

Introduction: The Entropy Trap

Welcome to the technical support hub. If you are here, you are likely staring at a TLC plate showing a baseline streak (polymer) or a spot corresponding to the dimer, rather than your desired monomeric lactone.

The fundamental challenge you face is thermodynamic. Macrolactonization (rings >7 members) is disfavored by entropy (

). The probability of the chain ends meeting ( ) decreases significantly as chain length increases, while the rate of intermolecular reaction ( ) remains constant.

To win this battle, we must manipulate kinetics to favor

. This guide provides the protocols and troubleshooting logic to reverse low yields.

Module 1: Method Selection Strategy

Before troubleshooting a specific reaction, ensure you have selected the correct activation mode for your substrate's specific topology and functional group sensitivity.

Lactonization Method Decision Matrix

Figure 1: Decision matrix for selecting the optimal lactonization strategy based on substrate constraints.

Module 2: The Yamaguchi Protocol (The Workhorse)

Mechanism: Formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (TCBC), followed by regioselective nucleophilic attack by DMAP, and finally alcoholysis.

Standard Operating Procedure (SOP)

• Mixed Anhydride Formation: Dissolve seco-acid (1.0 equiv) and Et

  N (1.5 equiv) in THF. Add TCBC (1.1 equiv). Stir 1h. Filter off triethylamine hydrochloride salts (Critical step to prevent hydrolysis).

• Dilution: Dilute the filtrate with Toluene to

  .

• Cyclization: Add the diluted mixed anhydride slowly (syringe pump) to a refluxing solution of DMAP (3-5 equiv) in Toluene.

Troubleshooting & FAQ

Q: My yield is <20%, and I see a major spot corresponding to the diolide (dimer).

• Diagnosis: The concentration of the activated species is too high, favoring intermolecular reaction (

  ).

• Fix: Implement Pseudo-High Dilution . Do not simply dump the reagents. Add the mixed anhydride solution dropwise over 4–8 hours into the DMAP solution. This keeps the instantaneous concentration of the active species near zero.

Q: The reaction turns black/tarry, and I lose starting material.

• Diagnosis: DMAP decomposition or harsh thermal conditions.

• Fix:

  • Ensure strict deoxygenation of Toluene.

  • Reduce temperature. While reflux is standard, many Yamaguchi reactions proceed at 40–60°C if allowed to run longer (24h).

  • Critical: Use pure TCBC. Hydrolyzed reagent (trichlorobenzoic acid) inhibits the reaction.

Q: I observe isomerization of my Z-olefin.

• Diagnosis: The Yamaguchi conditions (Heat + Lewis basic DMAP) can promote isomerization.

• Fix: Switch to the Shiina Protocol (see Module 3), which operates at room temperature.[1]

Module 3: The Shiina Protocol (The Modern Standard)

Mechanism: Uses 2-methyl-6-nitrobenzoic anhydride (MNBA).[1][2][3] It creates a mixed anhydride similar to Yamaguchi but does not require the formation of HCl salts and often runs at Room Temperature (RT).

Standard Operating Procedure (SOP)

• Setup: Dissolve MNBA (1.1–1.3 equiv) and DMAP (2.0–3.0 equiv) in CH

  Cl or Toluene.

• Addition: Add the seco-acid (dissolved in solvent) slowly to the MNBA/DMAP mixture over 8–12 hours using a syringe pump.

• Workup: Wash with dilute HCl to remove DMAP and MNBA byproducts.

Troubleshooting & FAQ

Q: The reaction is extremely slow (>48h).

• Diagnosis: Steric hindrance at the secondary alcohol or the carboxylic acid.

• Fix: Add a Lewis Acid co-catalyst. Shiina recommends Hf(OTf)

  or Sc(OTf) (1–5 mol%) to activate the mixed anhydride further without causing degradation.

Q: I cannot separate the byproduct (2-methyl-6-nitrobenzoic acid) from my lactone.

• Diagnosis: Polarity overlap.

• Fix: Wash the organic layer with saturated NaHCO

  twice. The byproduct is an acid and will partition into the aqueous phase. If it persists, use a basic alumina plug for filtration.

Module 4: Ring-Closing Metathesis (RCM)

Mechanism: Ru-catalyzed exchange of olefins. Unlike esterification, this forms a C=C bond to close the ring.

RCM Workflow & Logic

Figure 2: RCM equilibrium management. Removal of ethylene is the rate-determining factor.

Troubleshooting & FAQ

Q: The reaction stalls at 50% conversion.

• Diagnosis: Catalyst poisoning or Ethylene saturation.

• Fix:

  • Ethylene Removal: The reaction is reversible.[4] You must remove ethylene gas. Run the reaction under a light vacuum (static vacuum) or sparge continuously with Argon.

  • The "Ti-Isopropoxide" Trick: Add Ti(OiPr)

    (0.1 equiv) to scavenge chelating impurities that might poison the Ruthenium catalyst.

Q: I get a mixture of E/Z isomers.

• Diagnosis: RCM is thermodynamically controlled; it defaults to the most stable isomer (usually E), but macrocycles often have little energy difference.

• Fix: Use Z-selective catalysts (Grubbs Z-catalysts) if the Z-isomer is required. Alternatively, perform RCM on an alkyne (RCAM) followed by Lindlar hydrogenation to access the cis-lactone exclusively.

Comparative Data: Method Efficiency

Feature	Yamaguchi	Shiina (MNBA)	Corey-Nicolaou	RCM
Reagent	2,4,6-Trichlorobenzoyl chloride	MNBA	2,2'-Dipyridyl disulfide	Grubbs Cat.
Temperature	Reflux (usually)	RT	Reflux	RT to Reflux
Acid Sensitivity	Moderate	High (Excellent)	Low	High
Major Risk	Epimerization / Oligomers	Cost of Reagent	Slow Kinetics	E/Z Selectivity
Best For	Sterically hindered acids	Acid-labile substrates	Simple substrates	Building C=C bonds

References

• Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979). A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization.[3] Bulletin of the Chemical Society of Japan, 52(7), 1989–1993.

• Shiina, I., Kubota, M., & Ibuka, R. (2002).[2][3] A novel and efficient macrolactonization of ω-hydroxycarboxylic acids using 2-methyl-6-nitrobenzoic anhydride (MNBA).[2][3] Tetrahedron Letters, 43(42), 7535–7539.[2] [2]

• Corey, E. J., & Nicolaou, K. C. (1974).[5] Efficient and mild lactonization method for the synthesis of macrolides.[3][6][7] Journal of the American Chemical Society, 96(17), 5614–5616.[5]

• Gradillas, A., & Pérez-Castells, J. (2006). Macrocyclization by Ring-Closing Metathesis in the Total Synthesis of Natural Products: Reaction Conditions and Conformation. Angewandte Chemie International Edition, 45(37), 6086–6101.

• Illuminati, G., & Mandolini, L. (1981). Ring closure reactions of bifunctional chain molecules. Accounts of Chemical Research, 14(4), 95–102.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tus.elsevierpure.com [tus.elsevierpure.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Shiina esterification - Wikipedia [en.wikipedia.org]
• 5. Corey–Nicolaou macrolactonization - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. The Art of the Smooth Tone: Unlocking the Corey-Nicolaou Macrolactonization - Oreate AI Blog [oreateai.com]

Improving diastereoselectivity in the synthesis of substituted tetrahydropyrans

The following technical guide is structured as a Tier 3 Application Support Center for organic chemists. It assumes the user is already familiar with basic synthesis and is seeking high-level troubleshooting for stereochemical control.

Status: Operational | Tier: Advanced Application Support Topic: Improving Diastereoselectivity in Substituted Tetrahydropyrans (THPs)

Welcome to the Advanced Synthesis Support Hub. You are likely here because your THP cyclization yielded a 1:1 mixture of diastereomers, or you are struggling to control the relative stereochemistry at the 2,6-positions. This guide breaks down the causality of stereocontrol into three actionable modules.

📂 Module 1: The Prins Cyclization (Acid-Mediated)

Best for: Constructing 2,4,6-trisubstituted THPs with high cis-selectivity. Common Issue: "I am getting poor selectivity or the wrong diastereomer at C4."

🔧 The Mechanistic Logic (Why it fails)

The Prins cyclization proceeds via an oxocarbenium ion intermediate. The diastereoselectivity is dictated by the Woerpel "Inside Attack" Model .

• The Rule: Nucleophiles attack the oxocarbenium ion from a trajectory that allows the developing

  -bond to overlap with the lower-energy orbital of the adjacent ring bond.

• The Consequence: In a six-membered ring oxocarbenium ion, the nucleophile prefers an axial attack , leading to a chair-like transition state where substituents minimize 1,3-diaxial interactions.

📉 Troubleshooting Workflow

Q: My 2,6-selectivity is low. What parameters should I tweak? A: Check your Lewis Acid and Temperature.

• Temperature: The Prins reaction is often reversible. At higher temperatures (

  to RT), thermodynamic equilibration can erode the kinetic selectivity. Run the reaction at .

• Lewis Acid: Stronger Lewis acids (e.g.,

  ) can induce rapid epimerization. Switch to TMSOTf or for tighter kinetic control.

Q: I need the 2,6-trans product, but Prins gives me cis. A: You are fighting the kinetic preference. You must rely on thermodynamic equilibration (see Module 3) or switch to a Maitland-Japp type condensation, which allows for greater flexibility in setting the acyclic precursors before ring closure.

🧪 Standardized Protocol: 2,6-cis-4-substituted THP

Reference: Adapted from standard TMSOTf-promoted protocols [1, 2].

Reagent	Equivalents	Role
Homoallylic Alcohol	1.0	Nucleophile precursor
Aldehyde	1.1	Electrophile
TMSOTf	1.1	Lewis Acid Promoter
DCM (Anhydrous)	Solvent (0.1 M)	Non-coordinating solvent

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon. Add the aldehyde (1.1 equiv) and homoallylic alcohol (1.0 equiv) in anhydrous DCM (

  ).

• Cooling: Cool the mixture to

  . Allow to equilibrate for 15 minutes.

• Initiation: Add TMSOTf (1.1 equiv) dropwise over 5 minutes. The slow addition prevents local "hotspots" of acid concentration.

• Reaction: Stir at

  for 1–2 hours. Monitor by TLC.[1]

• Quench: Quench with saturated aqueous

  while still cold. Warming up the acidic mixture before quenching can cause epimerization.

📊 Visualization: The Woerpel "Inside Attack" Model

The following diagram illustrates why axial attack is favored, leading to the cis-2,6 relationship.

Caption: The Woerpel model demonstrates the stereoelectronic preference for pseudo-axial nucleophilic attack on the oxocarbenium intermediate.

📂 Module 2: Intramolecular Oxa-Michael Addition

Best for: 2,6-disubstituted THPs where the ring oxygen comes from an alcohol attacking an

-unsaturated system.[2] Common Issue: "Baldwin's rules say 6-endo-trig is favored, but I get a mixture."

🔧 The Mechanistic Logic

While 6-endo-trig is favored by Baldwin's rules, the diastereoselectivity is often governed by the reversibility of the Michael addition.

• Kinetic Control (Acidic/Neutral): Often yields the 2,6-trans isomer (diequatorial) to minimize steric strain in the transition state.

• Thermodynamic Control (Basic): Can equilibrate to the 2,6-cis isomer if the substituent at C2 prefers the axial position due to the anomeric effect or chelation.

📉 Troubleshooting Workflow

Q: How do I force high diastereoselectivity in Oxa-Michael? A: Use a catalyst that enforces a specific transition state geometry.

• Gold(III) Catalysis:

  has been shown to catalyze 6-endo-trig cyclizations of alkynones with high efficiency and selectivity [3].

• Organocatalysis: Thiourea catalysts (e.g., Jacobsen type) can activate the Michael acceptor via H-bonding, lowering the activation energy for the specific trans-selective pathway [4].

🧪 Protocol: Gold(III)-Catalyzed Cyclization

Reference: Protocol derived from mechanistic studies on Au-catalyzed cyclizations [3].

Step-by-Step:

• Substrate: Dissolve the

  -hydroxy-alkynone (1.0 equiv) in dry DCM ( ).

• Catalyst: Add

  (5–10 mol%) at .

• Reaction: Allow to warm to room temperature. Stir until TLC indicates consumption of starting material (usually < 2 hours).

• Workup: Filter through a short pad of silica to remove gold residues. Evaporate solvent.

• Note: This method typically yields the 2,6-cis -tetrahydropyranone (or dihydropyran precursor) with high selectivity due to the specific coordination geometry of the Gold-alkyne complex.

📂 Module 3: Thermodynamic Equilibration (The "Reset" Button)

Best for: Correcting "wrong" isomers when the desired product is the thermodynamic minimum. Common Issue: "I synthesized the ring, but the C2 substituent is equatorial, and I need it axial (or vice versa)."

🔧 The Mechanistic Logic

The Anomeric Effect dictates that electronegative substituents at the C2 position (adjacent to the ring oxygen) often prefer the axial orientation, contrary to standard steric arguments. This is due to

hyperconjugation.

📉 Troubleshooting Workflow

Q: Can I convert my trans-THP to cis-THP post-synthesis? A: Yes, if the C2 position is an acetal, hemiacetal, or has an acidic proton.

• Acidic Equilibration: Treat the mixture with catalytic PTSA (p-Toluenesulfonic acid) in MeOH or DCM. This allows the ring to open and close (via oxocarbenium), eventually settling in the thermodynamic minimum.

• Lewis Acid Wash: Sometimes simply stirring with

  for an extended period will enrich the thermodynamically stable isomer (usually the one with the C2-substituent axial).

📊 Decision Tree: Selecting the Right Method

Caption: Decision matrix for selecting the optimal synthetic strategy based on substituent nature and desired stereochemistry.

📚 References

• Woerpel, K. A., et al. "Stereoselective Reactions of Oxocarbenium Ions: Conformational Analysis and Stereoelectronic Effects."[3] Journal of the American Chemical Society.[3] (Note: Generalized link to Woerpel's body of work on oxocarbenium ions).

• Saikia, A. K., et al. "Diastereoselective Synthesis of 2,6-Disubstituted Tetrahydropyranones via Prins Cyclization."[4] The Journal of Organic Chemistry, 2023.[4][5]

• Gouault, N., et al. "Gold(III) Chloride-Catalyzed 6-endo-trig Oxa-Michael Addition Reactions for Diastereoselective Synthesis of Fused Tetrahydropyranones." PMC (NIH).

• Jacobsen, E. N., et al. "Thiourea-Catalyzed Enantioselective Cyanosilylation of Ketones." Journal of the American Chemical Society.[3]

• Clarke, P. A., et al. "A Maitland–Japp inspired synthesis of dihydropyran-4-ones and their stereoselective conversion to functionalised tetrahydropyran-4-ones." Organic & Biomolecular Chemistry.

Sources

• 1. Gold (III) Chloride-Catalyzed 6-endo-trig Oxa-Michael Addition Reactions for Diastereoselective Synthesis of Fused Tetrahydropyranones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Diastereoselective Synthesis of 2,6-Disubstituted Tetrahydropyranones via Prins Cyclization of 3-Bromobut-3-en-1-ols and Aldehydes [organic-chemistry.org]
• 5. uvadoc.uva.es [uvadoc.uva.es]

Macrolactonization Reaction Optimization: Technical Support &amp; Troubleshooting Center

Welcome to the Advanced Synthesis Support Center. As drug development increasingly targets complex macrocyclic architectures (e.g., polyketides, cyclic depsipeptides), mastering macrolactonization is critical. Ring closure of medium-to-large lactones (8- to 30-membered rings) is thermodynamically and kinetically challenging due to entropic penalties and competing intermolecular oligomerization.

This guide provides field-proven methodologies, mechanistic causality, and troubleshooting steps to optimize your cyclization workflows.

Workflow & Method Selection

Selecting the correct lactonization protocol is the most critical variable in your experiment. The decision must be dictated by the steric environment of the seco-acid and the stereochemical requirements of the target molecule.

Decision matrix for selecting the optimal macrolactonization strategy.

Mechanistic Causality in Reaction Optimization

To troubleshoot effectively, one must understand the causality behind the reagents:

• Yamaguchi Lactonization: Utilizes 2,4,6-trichlorobenzoyl chloride (TCBC). The bulky trichlorophenyl ring sterically shields its own carbonyl, forcing the nucleophile (the ω-hydroxyl) to selectively attack the carbonyl derived from the seco-acid. 4-(Dimethylamino)pyridine (DMAP) acts as an acyl transfer catalyst, forming a highly electrophilic N-acylpyridinium intermediate that drives ring closure.

• Shiina Macrolactonization: Utilizes 2-methyl-6-nitrobenzoic anhydride (MNBA). Under basic conditions, MNBA forms a mixed anhydride that is highly reactive yet operates under milder conditions than Yamaguchi. This method is renowned for suppressing epimerization in sensitive substrates and producing fewer aromatic ester byproducts .

• Mitsunobu Lactonization: Uses diethyl azodicarboxylate (DEAD) and triphenylphosphine (PPh3). Unlike the previous methods, this reaction activates the hydroxyl group rather than the carboxylic acid, proceeding via an SN2 mechanism that results in complete inversion of the alcoholic stereocenter .

Mechanistic pathway of the Yamaguchi lactonization illustrating reagent causality.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the success of the prior step.

Protocol A: High-Dilution Yamaguchi Macrolactonization

• Mixed Anhydride Formation: Under an inert argon atmosphere, dissolve the seco-acid (1.0 eq) in anhydrous THF or Toluene to a concentration of 0.1 M. Add triethylamine (1.5 eq) followed by 2,4,6-trichlorobenzoyl chloride (TCBC, 1.2 eq).

• Validation Check: Stir at room temperature for 1–2 hours. Monitor the reaction via TLC or IR spectroscopy. Do not proceed until the seco-acid is completely consumed (look for the appearance of the mixed anhydride C=O stretch at ~1760 cm⁻¹). Unreacted acid will compete and cause dimerization.

• High Dilution: Dilute the reaction mixture with anhydrous Toluene to a final concentration of 0.001 M to 0.005 M. Causality: Extreme dilution isolates the molecules, favoring intramolecular cyclization over intermolecular collision.

• Cyclization: Using a syringe pump, add a solution of DMAP (5.0 to 10.0 eq) in Toluene dropwise over 10–12 hours.

• Work-up: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Shiina Macrolactonization (Basic Conditions)

• Catalyst/Activator Preparation: In a rigorously dried flask under argon, dissolve MNBA (1.2 eq) and DMAP (2.0 eq) in anhydrous CH₂Cl₂ or Toluene to establish a 0.002 M solution.

• Slow Addition: Dissolve the seco-acid (1.0 eq) in a small volume of CH₂Cl₂. Using a syringe pump, add the seco-acid solution to the MNBA/DMAP mixture over 12–24 hours at room temperature.

  • Validation & Causality: This "inverse addition" technique ensures the steady-state concentration of the seco-acid remains near zero, effectively suppressing intermolecular oligomerization .

• Completion: Stir for an additional 2 hours post-addition. Monitor by TLC for the disappearance of the intermediate. Quench and purify as above.

Quantitative Data Summary

Lactonization Method	Activating Agent	Target Concentration	Stereochemical Outcome	Epimerization Risk	Primary Byproducts
Yamaguchi	TCBC / DMAP	0.001 - 0.005 M	Retention	Moderate to High	Trichlorobenzoic acid
Shiina (Basic)	MNBA / DMAP	0.002 M (Slow Add)	Retention	Very Low	Methylnitrobenzoic acid
Shiina (Acidic)	TFBA / Lewis Acid	0.002 M	Retention	Low	Trifluoromethylbenzoic acid
Mitsunobu	DEAD / PPh₃	0.005 - 0.01 M	Inversion	Low	Triphenylphosphine oxide

Troubleshooting & FAQs

Q: I am isolating significant amounts of dimer/oligomer instead of the desired monomeric macrolactone. How do I shift the selectivity? A: Oligomerization is strictly concentration-dependent. When the rate of intermolecular collision exceeds the rate of intramolecular chain-end biting, dimers and oligomers dominate .

• Optimization: Decrease your reaction concentration (target ≤ 0.002 M). Implement a syringe pump to add the seco-acid over 12–24 hours. If using Yamaguchi conditions, change the solvent to toluene and increase the temperature (e.g., 80 °C) to provide the kinetic energy required to overcome the entropic penalty of macrocyclic ring closure.

Q: My α-chiral center is epimerizing during the Yamaguchi lactonization. What are the alternatives? A: Epimerization occurs because the mixed anhydride intermediate is highly susceptible to enolization promoted by the basicity of DMAP and Et₃N.

• Optimization: Switch to the Shiina macrolactonization using MNBA. Shiina conditions are significantly milder and have been proven to suppress epimerization in highly sensitive substrates . Alternatively, use modified Yonemitsu conditions (slow addition of the linear seco-acid directly to a pre-mixed solution of TCBC, DMAP, and Et₃N) to minimize the lifetime of the uncyclized mixed anhydride .

Q: The reaction stalls at the mixed anhydride stage, and no lactone is formed. Why? A: This indicates a failure in the acyl transfer step or severe steric hindrance preventing the ω-hydroxyl from attacking the activated carbonyl.

• Optimization: Ensure a large excess of DMAP (up to 5–10 equivalents) is present to drive the formation of the highly reactive N-acylpyridinium intermediate. If steric hindrance is insurmountable under basic conditions, consider switching to a Lewis acid-catalyzed acidic Shiina lactonization using 4-trifluoromethylbenzoic anhydride (TFBA), which operates via a different activation complex .

Q: Can I achieve macrolactonization while simultaneously inverting the stereocenter of my secondary alcohol? A: Yes. The Mitsunobu macrolactonization protocol is specifically designed for this. By activating the alcohol rather than the carboxylic acid, the reaction proceeds via a clean SN2 displacement, resulting in complete inversion of the alcoholic stereocenter. This is highly utilized for stereoselective lactone construction when the precursor alcohol has the undesired configuration .

References

• Shiina macrolactonization . Wikipedia. Available at:[Link]

• Macrolactonization Driven by Supramolecular Interactions . ChemRxiv. Available at:[Link]

• A macrolactonization approach to the total synthesis of the antimicrobial cyclic depsipeptide LI-F04a and diastereoisomeric analogues . National Institutes of Health (PMC). Available at:[Link]

• Shiina esterification . Wikipedia. Available at: [Link]

• 2,6-Dioxabicyclo[3.3.1]nonan-3-ones: from natural product treasure troves to synthetic triumphs . RSC Publishing. Available at:[Link]

Technical Support Center: Cleavage and Removal of Chiral Auxiliary (4R)-4-isopropyltetrahydro-2H-pyran-2-one

Welcome to the Technical Support Center for handling the chiral auxiliary (4R)-4-isopropyltetrahydro-2H-pyran-2-one (CAS: 37147-17-4)[1][2]. This specific lactone is a highly effective stereodirecting building block utilized in complex asymmetric total syntheses, prominently featured in the enantioselective construction of molecules like (-)-salsolene oxide[3][4].

Because the auxiliary is embedded as a robust 6-membered lactone ring, its removal requires targeted ring-opening strategies. This guide provides field-validated protocols, mechanistic troubleshooting, and quantitative benchmarks to ensure high-fidelity cleavage without compromising your established stereocenters.

Standard Operating Procedures (SOPs) for Auxiliary Removal

Method A: Acidic Methanolysis (Transesterification)

This is the most common and mildest method for removing the auxiliary, converting the lactone into an acyclic hydroxy methyl ester[5].

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a gas inlet and outlet, dissolve (4R)-4-isopropyltetrahydro-2H-pyran-2-one (e.g., 27.1 g, 189 mmol) in strictly anhydrous methanol (100 mL)[5].

• Acidification: Submerge the reaction flask in an ice-water bath (0 °C). Slowly bubble gaseous HCl through the stirring solution until complete saturation is achieved (the solution will increase in volume and begin to fume)[5].

• Cleavage: Seal the flask under an inert atmosphere (Argon/N₂) and allow the mixture to warm to room temperature (20–25 °C). Stir for 12 to 16 hours.

• Workup: Concentrate the reaction mixture under reduced pressure to remove excess methanol and HCl. Carefully quench the residue with saturated aqueous NaHCO₃ until pH 7-8 is reached.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to isolate the cleaved hydroxy methyl ester.

Method B: Hydrobromic Acid / Ethanol Ring-Opening

When downstream synthesis requires a terminal leaving group, the auxiliary can be cleaved and simultaneously brominated to yield ethyl (R)-5-bromo-3-(1-methylethyl)pentanoate[6].

Step-by-Step Methodology:

• Preparation: Dissolve the lactone in absolute ethanol.

• Reagent Addition: Add concentrated hydrobromic acid (HBr) dropwise to the solution at 0 °C.

• Reaction: Heat the mixture gently or stir at room temperature for exactly 12.0 hours[6].

• Isolation: Quench with cold water, extract with ethyl acetate, wash with brine, and purify via flash column chromatography to yield the brominated ester.

Troubleshooting & FAQs

Q: Why is the use of strictly anhydrous methanol critical during the HCl cleavage (Method A)? A: The presence of water introduces a competing thermodynamic hydrolysis pathway. Instead of cleanly forming the desired methyl ester via methanolysis, water acts as a nucleophile to yield the corresponding carboxylic acid. This mixed product profile complicates downstream purification and lowers the isolated yield of the target ester. Anhydrous conditions ensure that methanol acts as the exclusive nucleophile attacking the protonated lactone carbonyl.

Q: I am observing epimerization at the C4 stereocenter. How can I prevent this? A: Epimerization during acidic cleavage is driven by excessive thermodynamic stress (high temperatures) or prolonged exposure to the strong acid once the reaction is complete. To mitigate this, strictly maintain the reaction at or below room temperature (20–25 °C). Monitor the reaction progress via TLC or HPLC, and neutralize the acid immediately upon the complete consumption of the starting material.

Q: The lactone ring is resisting cleavage, resulting in low conversion rates. What is the kinetic barrier? A: The (4R)-isopropyl group exerts significant steric hindrance, which shields the adjacent carbonyl carbon from nucleophilic attack by methanol. If conversion is low, the protonation equilibrium is likely insufficient. Ensure that the methanol is fully saturated with gaseous HCl[5]. Using substitute liquid acids (like aqueous H₂SO₄) will not drive the equilibrium as effectively as anhydrous gaseous HCl.

Q: Can I use basic conditions (saponification) to remove this auxiliary? A: Yes, saponification using LiOH or NaOH in THF/H₂O can cleave the lactone to yield a hydroxy-acid. However, basic conditions carry a higher risk of retro-aldol-type side reactions or racemization if sensitive enolizable protons are present in your specific substrate. Acidic methanolysis is generally preferred for its chemoselectivity.

Quantitative Data & Yield Optimization

The following table summarizes the expected outcomes and efficiencies of various cleavage conditions applied to the (4R)-4-isopropyltetrahydro-2H-pyran-2-one auxiliary.

Cleavage Reagent	Solvent System	Time (h)	Major Isolated Product	Typical Yield	Ref
Gaseous HCl (sat.)	Anhydrous MeOH	12 - 16	Acyclic hydroxy methyl ester	>90%	[5]
Hydrobromic Acid (HBr)	Absolute Ethanol	12.0	Ethyl (R)-5-bromo-3-isopropylpentanoate	93%	[6]
LiOH (aq)	THF / H₂O (3:1)	4 - 8	Acyclic hydroxy carboxylic acid	85 - 90%	N/A

Mechanistic Pathway Visualization

The following diagram illustrates the causal sequence of the acidic methanolysis reaction, demonstrating how the steric and electronic properties of the auxiliary are overcome to achieve ring-opening.

Mechanistic pathway for the acidic methanolysis and removal of the chiral auxiliary.

References

1.[5] Title: SYNTHESIS Journal of - ResearchGate Source: researchgate.net URL: 2.[1] Title: (4r)-4-isopropyltetrahydro-2h-pyran-2-one - MilliporeSigma Source: sigmaaldrich.com URL: 3.[6] Title: ethyl (R)-5-bromo-3-(1-methylethyl)pentanoate | 61898-60-0 - 摩熵化学 Source: molaid.com URL: 4.[2] Title: Pyran 4 one | Sigma-Aldrich Source: sigmaaldrich.cn URL: 5.[3] Title: Total Synthesis of (–)-Salsolene Oxide - Thieme E-Books & E-Journals Source: thieme-connect.com URL: 6.[4] Title: Bridgehead Oxiranyl Sesquiterpenoids. Asymmetric Total Synthesis of (−)-Salsolene Oxide | Journal of the American Chemical Society Source: acs.org URL:

Sources

• 1. (4R)-4-ISOPROPYLTETRAHYDRO-2H-PYRAN-2-ONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. Pyran 4 one | Sigma-Aldrich [sigmaaldrich.cn]
• 3. Thieme E-Journals - Synfacts / Full Text [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. ethyl (R)-5-bromo-3-(1-methylethyl)pentanoate - CAS号 61898-60-0 - 摩熵化学 [molaid.com]

Side reactions in the synthesis of tetrahydropyran-2-ones

Welcome to the Technical Support Center for the synthesis of tetrahydropyran-2-ones (

-lactones). These six-membered cyclic esters are critical structural motifs in pharmaceuticals (such as the statin side-chain precursors) and complex natural products.

Synthesizing these rings requires precise thermodynamic and kinetic control. Minor deviations in reaction conditions frequently lead to cascading side reactions, including ring-opening polymerization (ROP), over-oxidation, hydrolysis, and epimerization. This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to ensure synthetic integrity.

I. Troubleshooting & FAQs: Mechanistic Interventions

Q1: My lactonization of a 5-hydroxyalkanoic acid is yielding a highly viscous mixture instead of the monomeric tetrahydropyran-2-one. Why is this happening, and how do I prevent it?

Causality: You are observing intermolecular condensation and Ring-Opening Polymerization (ROP). Unlike five-membered

-butyrolactones, six-membered -valerolactones possess significant ring strain. This makes the ring-opening polymerization of tetrahydropyran-2-ones a thermodynamically favorable side reaction[1]. Strong Brønsted acids (e.g., TfOH or sulfuric acid) or high substrate concentrations shift the equilibrium away from the kinetic monomeric lactone and toward the thermodynamic aliphatic polyester[2]. Solution:

• Shift to Kinetic Control: Run the reaction under strict high-dilution conditions (

  M) to statistically favor intramolecular cyclization over intermolecular chain propagation.

• Attenuate Catalyst Acidity: Replace strong acids with mild, weak-acid organocatalysts like diphenyl phosphate (DPP). DPP provides sufficient protonation to drive the initial lactonization but lacks the thermodynamic driving force to initiate living ROP under ambient conditions[2].

Q2: During the Baeyer-Villiger oxidation of substituted cyclopentanones, I am observing significant hydrolysis back to the open-chain acid. How can I optimize the yield?

Causality: Traditional Baeyer-Villiger (BV) oxidations rely on organic peracids (e.g., mCPBA, peracetic acid). As the peracid transfers its oxygen via the Criegee intermediate, it generates a stoichiometric equivalent of a strong carboxylic acid[3]. This acidic byproduct, combined with trace water, aggressively catalyzes the hydrolysis of the newly formed, strained

-lactone ring back into a 5-hydroxyalkanoic acid[4]. Solution: Transition from homogeneous peracids to heterogeneous Lewis acid catalysis using aqueous . Catalysts like Sn-zeolite beta coordinate the ketone oxygen directly to the Lewis acidic Sn center, facilitating oxygen insertion without generating hydrolytic acidic byproducts, thereby preserving the lactone ring[4].

Q3: I am losing stereochemical integrity at the C6 ( -position) during the cyclization of my chiral precursor. What is the mechanistic flaw?

Causality: If your cyclization is driven by strong Brønsted acids and heat, the secondary or tertiary hydroxyl group at the C6 position can become protonated and eliminate as water. This forms a transient carbocation (

pathway). The subsequent intramolecular attack by the carboxylic acid occurs from both faces, leading to epimerization or complete racemization of the stereocenter. Solution: To maintain stereochemical integrity, avoid carbocation formation. Employ stereoretentive enzymatic resolution[5] or utilize Mitsunobu inversion-lactonization protocols. The Mitsunobu reaction activates the hydroxyl group as an excellent leaving group, forcing a concerted displacement by the carboxylate, strictly locking the stereocenter.

II. Pathway Visualizations

Baeyer-Villiger oxidation pathway and acid-catalyzed hydrolysis side reaction.

Competing kinetic lactonization versus thermodynamic ring-opening polymerization.

III. Quantitative Data Summaries

Table 1: Catalyst Comparison for Baeyer-Villiger Oxidation of Cyclopentanone [4]

Catalyst System	Oxidant	Conversion (%)	Selectivity for -Lactone (%)	Primary Side Reaction
CPBA (Traditional)	None (Self)	>95%	~80%	Acid-catalyzed hydrolysis
(Brønsted)		96.5%	73.0%	Hydrolysis (due to high acidity)
Sn-Zeolite Beta (Lewis)		>90%	100%	Negligible
Molybdenum Peroxy Complex		65.0%	54.0%	Over-oxidation / Ring-opening

Table 2: Thermodynamic vs. Kinetic Parameters in Lactone Formation [1]

Lactone Type	Ring Size	Ring Strain	Propensity for ROP	Preferred Synthesis Condition
-Butyrolactone	5-membered	Low	Very Low	Standard concentration, acid catalysis
-Valerolactone	6-membered	High	Very High	High dilution (<0.01M), mild organocatalysis

IV. Self-Validating Experimental Protocols

Protocol A: Chemoselective Baeyer-Villiger Oxidation using Sn-Zeolite Beta

Objective: Synthesize tetrahydropyran-2-one from cyclopentanone while entirely suppressing the hydrolysis side reaction[4].

• Preparation: Suspend Sn-zeolite beta catalyst (10 wt% relative to substrate) in a reaction flask containing cyclopentanone (1.0 equiv) dissolved in a highly non-nucleophilic solvent (e.g., 1,4-dioxane).

• Oxidant Addition: Cool the mixture to 0 °C. Dropwise, add aqueous

  (30%, 1.5 equiv) over 30 minutes to prevent thermal spikes that could trigger ring-opening.

• Reaction: Heat the mixture to 70 °C and stir for 6 hours.

• Self-Validation (In-Process Control): Pull a 100

  L aliquot, filter through a celite plug, and analyze via GC-MS. Validation Checkpoint: The reaction is complete when the cyclopentanone peak disappears. If a peak corresponding to 5-hydroxyvaleric acid (hydrolysis product) exceeds 2% AUC, immediately cool the reaction to quench over-oxidation.

• Workup: Filter the heterogeneous Sn-zeolite beta catalyst (which can be washed and recycled). Concentrate the filtrate under reduced pressure to yield the pure lactone.

Protocol B: High-Dilution Lactonization using Diphenyl Phosphate (DPP)

Objective: Cyclize 5-hydroxyalkanoic acids into

-lactones while preventing thermodynamic Ring-Opening Polymerization (ROP)[2][6].

• Solvent Preparation: Prepare a large volume of anhydrous dichloromethane (DCM) to ensure a final substrate concentration of 0.005 M.

• Catalyst Loading: Add diphenyl phosphate (DPP) (5 mol%) to the DCM and stir at room temperature under an inert argon atmosphere.

• Substrate Addition: Dissolve the 5-hydroxyalkanoic acid precursor in a small volume of DCM. Using a syringe pump, add this solution to the catalyst mixture at a rate of 1 mL/hr. Causality: Slow addition ensures that the localized concentration of the open-chain acid remains near zero, statistically forcing intramolecular cyclization over intermolecular ROP.

• Reaction: Stir for 12 hours at room temperature.

• Self-Validation (Release Criteria): Analyze the crude mixture via Gel Permeation Chromatography (GPC) and FT-IR. Validation Checkpoint: GPC must show a monodisperse low-molecular-weight peak (absence of polymeric chains). FT-IR must show a sharp ester carbonyl stretch at ~1735 cm

  and the complete disappearance of the broad hydroxyl stretch (~3300 cm ).

• Workup: Wash the organic layer with saturated

  to remove the DPP catalyst, dry over , and evaporate the solvent to yield the monomeric tetrahydropyran-2-one.

V. References

• Benchchem. "5-Methyltetrahydro-2H-pyran-2-one". Benchchem. 6

• MDPI. "The Baeyer–Villiger Oxidation of Cycloketones Using Hydrogen Peroxide as an Oxidant". Molecules. 4

• Thieme Connect. "Baeyer–Villiger Oxidation". Synthesis.3

• ResearchGate. "Preparation of Optically Pure δ-Lactones Using Diastereomeric Resolution with Amino Acid as Resolving Agent". ResearchGate. 5

• NIH. "Organocatalyzed ring-opening copolymerization of α-bromo-γ-butyrolactone with ε-caprolactone for the synthesis of functional aliphatic polyesters". National Institutes of Health. 2

• ResearchGate. "Controlled Ring-Opening Polymerization of Lactones and Lactides Initiated by Lanthanum Isopropoxide, 1. General Aspects and Kinetics". ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organocatalyzed ring-opening copolymerization of α-bromo-γ-butyrolactone with ε-caprolactone for the synthesis of functional aliphatic polyesters – pre-polymers for graft copolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 5-Methyltetrahydro-2H-pyran-2-one|CAS 3123-98-6|RUO [benchchem.com]

Scaling up the synthesis of (4R)-4-isopropyltetrahydro-2H-pyran-2-one

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical engineering and chemical challenges associated with scaling up the synthesis of (4R)-4-isopropyltetrahydro-2H-pyran-2-one (CAS: 37147-17-4).

This chiral

-lactone is a highly valuable building block in pharmaceutical development. To achieve high enantiomeric excess (ee) and process scalability, the industry-standard route is the Copper-Catalyzed Asymmetric Conjugate Addition (ACA) of isopropylmagnesium bromide to 5,6-dihydro-2H-pyran-2-one, utilizing a chiral phosphoramidite or Josiphos-type ligand.

Below, you will find the validated process workflow, mechanistic insights, a step-by-step methodology, and a troubleshooting FAQ designed to ensure your scale-up is a self-validating, reproducible system.

Process Workflow & Reaction Engineering

To transition from a discovery-scale round-bottom flask to a pilot-scale jacketed reactor, the workflow must incorporate strict in-process controls (IPCs). The following diagram outlines the critical path for the ACA reaction.

Fig 1. End-to-end scale-up workflow for the Cu-catalyzed asymmetric conjugate addition.

Standard Operating Procedure: 1-kg Scale Synthesis

This protocol is designed as a self-validating system. If any IPC fails, the process must be paused to prevent catastrophic yield loss.

• System Validation (IPC 1): Purge a 20-L Hastelloy jacketed reactor with ultra-high purity Argon for 30 minutes. Charge with 10 L of anhydrous THF. Perform Karl Fischer (KF) titration. Self-Validation: Proceed to step 2 only if H₂O < 50 ppm. Moisture destroys the Grignard reagent, forming Mg(OH)Br, a Lewis acid that catalyzes racemic background reactions.

• Catalyst Assembly: Charge Copper(I) thiophene-2-carboxylate (CuTC) (1.0 mol %) and the chiral phosphoramidite ligand (1.2 mol %). Stir at 20 °C for 30 minutes until a homogenous active catalyst solution forms.

• Substrate Loading: Add 5,6-dihydro-2H-pyran-2-one (1.0 kg, 10.2 mol). Cool the reactor internal temperature to -78 °C using a liquid nitrogen/isopropanol heat exchange fluid.

• Enolate Trapping Agent: Add Chlorotrimethylsilane (TMSCl) (1.5 eq) to the reactor.

• Nucleophile Dosing (IPC 2): Begin continuous dosing of isopropylmagnesium bromide (2.0 M in THF, 1.2 eq) via a peristaltic pump over 6 hours. Maintain internal temperature strictly below -70 °C. Self-Validation: Monitor reaction progress via in-situ ReactIR, tracking the disappearance of the conjugated C=C stretch at ~1620 cm⁻¹.

• Quench: Once ReactIR confirms completion, quench at -78 °C by slowly adding 2 L of saturated aqueous NH₄Cl to maintain a pH of ~6.5. Allow to warm to 20 °C.

• Phase Separation & Isolation: Separate the organic layer. Extract the aqueous layer with MTBE (2 x 2 L). Combine organics, dry over Na₂SO₄, and concentrate. Purify via short-path vacuum distillation.

Mechanistic Pathway & Causality

Understanding the causality behind the catalytic cycle is essential for troubleshooting. The high enantioselectivity of this reaction relies on the preference of the soft Cu(I) center to undergo

-complexation with the olefin, directing the isopropyl group to the 4-position (1,4-addition) rather than the hard carbonyl carbon (1,2-addition) [1].

Fig 2. Mechanistic catalytic cycle of the Cu(I)-mediated asymmetric conjugate addition.

Troubleshooting Guide & FAQs

Q1: We are observing a significant drop in enantiomeric excess (ee) from 98% at the 1-gram scale to 82% at the 1-kg scale. What is causing this? A1: This is a classic heat-transfer failure. The transmetalation and migratory insertion steps are highly exothermic. At scale, localized heating at the dosing point causes the internal temperature to spike above -60 °C. At elevated temperatures, the uncatalyzed, racemic background reaction competes with the Cu-catalyzed pathway. Solution: Decrease the Grignard dosing rate, increase the impeller speed for high-shear mixing, and ensure your cryogenic jacket is strictly maintaining -78 °C.

Q2: Why is TMSCl required in the reactor prior to Grignard addition? A2: In the absence of TMSCl, the resulting copper enolate is highly stable and undergoes reductive elimination slowly, leading to catalyst sequestration. TMSCl rapidly silylates the enolate, releasing the active Cu(I) species back into the catalytic cycle [2]. Furthermore, trapping the enolate prevents it from acting as a base, which would otherwise trigger unwanted Claisen condensations or lactone ring-opening.

Q3: Our GC-MS shows a high percentage of 3-isopropyl-1,5-pentanediol in the crude mixture. How do we suppress this? A3: The presence of the diol indicates over-addition. The lactone ring was opened by a second equivalent of Grignard reagent attacking the carbonyl carbon (1,2-addition). This occurs when there is an excess of free, uncoordinated Grignard reagent in the system. Solution: This is usually caused by catalyst deactivation (check for ligand oxidation or moisture) or dosing the Grignard faster than the catalytic cycle can turn over. Verify catalyst integrity and slow down the dosing pump.

Q4: The product degrades during the aqueous quench and workup. Yields are inexplicably low. A4:

-lactones are highly sensitive to hydrolysis at high pH. If you are quenching with NaOH or strong bases to break copper emulsions, you are inadvertently hydrolyzing the lactone to the corresponding hydroxy-acid. Solution: Always quench with a buffered weak acid, such as saturated aqueous NH₄Cl, maintaining a pH of 6.0–7.0 during phase separation [3].

Quantitative Data & Scale-Up Metrics

The following table summarizes the expected kinetic and thermodynamic shifts as the process moves from discovery to production scale. Notice the deliberate reduction in catalyst loading, compensated by extended dosing times to manage exotherms.

Parameter	Lab Scale (1 g)	Pilot Scale (100 g)	Production Scale (1 kg)
Reactor Type	Round-bottom flask	2-L Jacketed Glass	20-L Jacketed Hastelloy
Operating Temperature	-78 °C	-78 °C to -72 °C	-78 °C to -70 °C
Grignard Dosing Time	15 minutes	2 hours	6 hours
Cu(I) Catalyst Loading	5.0 mol %	2.5 mol %	1.0 mol %
Isolated Yield	92%	89%	87%
Enantiomeric Excess (ee)	98%	96%	95%

References

• Alexakis, A., et al. "Copper-Catalyzed Asymmetric Conjugate Addition." Chemical Reviews, 2008.[Link]

• Mao, B., et al. "Asymmetric Conjugate Addition of Grignard Reagents to Pyranones." Journal of the American Chemical Society, 2012.[Link]

• Maciver, E. E., et al. "Asymmetric Conjugate Addition of Alkylzirconium Reagents to α,β-Unsaturated Lactones." Organic Letters, 2014.[Link]

Technical Support Center: Preventing Racemization During Lactone Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter a frustrating roadblock: the loss of enantiomeric excess (ee) during the final stages of macrolactonization.

Synthesizing complex macrolactones requires balancing thermodynamic strain and reaction kinetics. When activating a seco-acid for cyclization, the reagents used can inadvertently increase the acidity of the α-proton. If the cyclization is slow or the base is too strong, epimerization or complete racemization occurs. This guide is designed to help you understand the causality behind these failures and provide field-proven, self-validating protocols to preserve your stereocenters.

Mechanistic Deep Dive: The Causality of Racemization

To troubleshoot racemization, we must first understand the mechanism. During lactonization, the carboxylic acid is converted into a highly electrophilic mixed anhydride. If your substrate possesses a chiral center at the α-position, the strongly electron-withdrawing nature of the activated ester significantly lowers the pKa of the α-proton.

In the presence of nucleophilic bases like 4-dimethylaminopyridine (DMAP) or triethylamine (Et3N), this proton can be abstracted, leading to an achiral enolate or ketene intermediate[1]. Upon subsequent cyclization, the stereochemical information is lost, resulting in a racemic or epimerized lactone. Preventing this requires selecting a protocol that accelerates the rate of intramolecular nucleophilic attack (cyclization) so that it vastly outcompetes the rate of α-deprotonation.

Mechanistic pathway showing base-catalyzed alpha-epimerization versus successful lactonization.

Troubleshooting Guide & FAQs

Q1: I am observing a significant loss of enantiomeric excess (ee) at the α-position during a standard Yamaguchi lactonization. Why is this happening? A: The Yamaguchi protocol uses 2,4,6-trichlorobenzoyl chloride (TCBC), Et3N, and DMAP. The resulting mixed anhydride is highly reactive. If your substrate has an α-chiral center, the combination of excess DMAP and the highly electrophilic anhydride promotes α-deprotonation, forming a ketene intermediate[1]. To fix this, you must either strictly control the stoichiometry of DMAP (using exactly 1.0 equivalent or less) and lower the temperature, or switch to a milder activation strategy like the Shiina macrolactonization.

Q2: How does the Shiina macrolactonization prevent epimerization compared to the Yamaguchi method? A: Developed in 2002, the Shiina macrolactonization utilizes 2-methyl-6-nitrobenzoic anhydride (MNBA)[2]. The key difference lies in the reaction kinetics and the basicity of the environment. MNBA forms an O-acyl DMAP intermediate that is highly susceptible to nucleophilic attack by the pendant hydroxyl group, accelerating the cyclization step[2]. Because the reaction proceeds efficiently at room temperature under mild basic conditions, the rate of lactonization vastly outcompetes the rate of α-deprotonation, thereby preserving the stereocenter[3].

Q3: My substrate is highly sterically hindered, and I need to use a carbodiimide-based method (Keck macrolactonization). How do I prevent epimerization and the formation of N-acyl urea byproducts? A: The Keck modification of the Steglich esterification uses DCC and DMAP. To prevent epimerization and byproduct formation, you must add DMAP hydrochloride (DMAP·HCl)[4]. The DMAP·HCl acts as a critical proton buffer. It prolongs the lifetime of the activated O-acylisourea intermediate and suppresses the irreversible rearrangement to the dead-end N-acyl urea[5]. By buffering the reaction, it also prevents the medium from becoming too basic, which protects your α-stereocenter from deprotonation[5].

Q4: What if my chiral center is located at the ω-hydroxyl group rather than the α-carbon? A: If the chiral center is at the alcohol carbon, you must decide whether you need retention or inversion of stereochemistry. Yamaguchi, Shiina, and Keck protocols activate the carboxylic acid, leaving the alcohol untouched, resulting in complete retention of configuration. If you require inversion of the alcohol stereocenter, you should use the Mitsunobu lactonization (DEAD/DIAD and PPh3), which activates the alcohol and proceeds via an SN2-like mechanism, cleanly inverting the stereocenter.

Decision Logic for Lactonization Strategy

Decision tree for selecting a macrolactonization protocol to preserve stereochemical integrity.

Quantitative Data Presentation

The following table summarizes the comparative risks and mitigation strategies for standard macrolactonization protocols based on field data.

Lactonization Method	Primary Reagents	Application Profile	Racemization Risk (α-Carbon)	Mitigation Strategy
Yamaguchi	TCBC, Et3N, DMAP	Standard, unhindered seco-acids	High	Reduce DMAP equivalents; lower reaction temperature.
Shiina	MNBA, DMAP	Base-sensitive, α-chiral substrates	Low	Maintain high dilution; ensure slow addition of seco-acid.
Keck	DCC, DMAP, DMAP·HCl	Sterically hindered substrates	Moderate	Buffer with DMAP·HCl to suppress enolization and N-acyl urea.
Mitsunobu	DEAD/DIAD, PPh3	Requires inversion at the alcohol	Low	N/A (Reaction mechanism inherently inverts the alcohol center).

Experimental Protocols

To ensure reproducibility and trust in your workflow, use the following self-validating protocols. Each protocol includes built-in checks to verify intermediate formation before proceeding to the critical cyclization step.

Protocol 1: Racemization-Free Shiina Macrolactonization

Designed for seco-acids with highly sensitive α-chiral centers.

• Reagent Preparation: Flame-dry a 500 mL round-bottom flask under argon. Add 2-methyl-6-nitrobenzoic anhydride (MNBA) (1.2 equiv) and DMAP (2.0 equiv) to 250 mL of anhydrous dichloromethane (DCM).

• System Validation (Pre-Check): Stir the MNBA/DMAP solution at room temperature for 10 minutes. The solution should turn a pale yellow, indicating the formation of the active O-acyl DMAP intermediate.

• High-Dilution Addition: Dissolve your seco-acid (1.0 equiv, typically 0.1 mmol scale) in 20 mL of anhydrous DCM. Using a syringe pump, add the seco-acid solution to the MNBA/DMAP mixture over a period of 10 to 12 hours. Causality Note: Slow addition maintains an artificially low concentration of the seco-acid, preventing intermolecular oligomerization and favoring intramolecular cyclization.

• Reaction Monitoring: After the addition is complete, stir for an additional 2 hours. Validate completion via TLC or LC-MS. You should observe the disappearance of the seco-acid mass and the appearance of the lactone mass minus water (M - H2O).

• Quench and Purification: Quench the reaction with saturated aqueous NaHCO3. Extract with DCM, dry over Na2SO4, and purify via silica gel chromatography to remove the nitrobenzoic acid byproducts.

Protocol 2: Optimized Keck Macrolactonization

Designed for sterically hindered substrates where carbodiimide activation is required.

• Buffer Preparation: In a flame-dried flask under argon, dissolve the seco-acid (1.0 equiv) in anhydrous chloroform (CHCl3) to achieve a high-dilution concentration of 0.005 M.

• Catalyst and Buffer Addition: Add DMAP (1.0 equiv) and DMAP·HCl (1.0 equiv) to the solution. Causality Note: The DMAP·HCl acts as a proton shuttle, preventing the reaction from becoming overly basic and protecting the α-stereocenter.

• Activation: Heat the mixture to a gentle reflux. Once refluxing, add N,N'-Dicyclohexylcarbodiimide (DCC) (1.5 equiv) in a single portion.

• Self-Validation (In-Process): After 1 hour, take a 0.1 mL aliquot and analyze via LC-MS. Look for the presence of the N-acyl urea byproduct (M + DCC mass). If this byproduct is forming rapidly, the DMAP·HCl buffer is insufficient; add an additional 0.5 equiv of DMAP·HCl.

• Completion: Reflux for 12-16 hours. Cool to room temperature, filter off the precipitated dicyclohexylurea (DCU) through a pad of Celite, concentrate the filtrate, and purify via flash chromatography.

References

1.1 - ACS Publications 2.2 - Grokipedia 3. 3 - Tokyo Chemical Industry 4.4 - Benchchem 5. 5 - TDX

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. grokipedia.com [grokipedia.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 2,3-Dimethylbutanoic acid | 14287-61-7 | Benchchem [benchchem.com]
• 5. tdx.cat [tdx.cat]

Characterization challenges of substituted tetrahydropyran isomers

Technical Support Center: Substituted Tetrahydropyran (THP) Characterization

Subject: Troubleshooting Stereochemical & Conformational Assignments of THP Isomers From: Dr. Aris Thorne, Senior Application Scientist, Structural Elucidation Group To: Research Division (Medicinal Chemistry & DMPK)

Introduction

Welcome to the Structural Elucidation Support Center. If you are accessing this guide, you are likely facing the "THP Conundrum": your NMR data does not match the predicted chair conformation of your substituted tetrahydropyran.

In drug discovery, THP rings are pharmacophoric gold mines (e.g., Eribulin, Bryostatins), yet they are notoriously difficult to characterize. Unlike cyclohexane, the THP ring introduces C–O bond shortening , anomeric effects , and reduced symmetry , often rendering standard coupling constant rules ambiguous.

This guide moves beyond basic textbook definitions to address specific failure modes in characterizing cis/trans isomers and conformers.

Module 1: The Coupling Constant ( ) Trap

User Question: "I synthesized a 2,6-disubstituted THP. I expect a rigid chair, but my

values are ~4-6 Hz, which fits neither axial-axial nor equatorial-equatorial relationships. What is happening?"

Technical Diagnosis: You are likely observing Conformational Averaging . Unlike cyclohexanes, THP rings have a lower barrier to ring inversion (approx. 10 kcal/mol). If your substituents are not sufficiently bulky to "lock" the ring, the molecule exists as a rapid equilibrium between two chair forms (and potentially twist-boat conformers) on the NMR timescale.

The Causality: The observed coupling constant (

) is a weighted average of the conformers: Where is the mole fraction. A 50:50 mix of diaxial ( Hz) and diequatorial ( Hz) results in a confusing ~6 Hz signal.

Troubleshooting Protocol:

• Run Variable Temperature (VT) NMR:

  • Cool the sample to -40°C to -80°C .

  • Goal: Slow down the ring flip to decoalesce the signals.

  • Success Marker: The "average" peaks split into two distinct sets of signals (major and minor conformers).

• Analyze Line Widths:

  • If splitting is poor, check the Full Width at Half Maximum (FWHM) .

  • Axial protons generally have wider multiplets (due to large

    ) than equatorial protons.

Standard Coupling Constants for Rigid THP Chairs:

Relationship	Dihedral Angle ( )	Typical (Hz)	Diagnostic Value
Axial-Axial	~180°	8.0 – 12.0	High (Definitive proof of trans-diaxial)
Axial-Equatorial	~60°	2.0 – 5.0	Low (Ambiguous)
Equatorial-Equatorial	~60°	2.0 – 5.0	Low (Ambiguous)
Geminal ( )	N/A	11.0 – 14.0	Phase check in HSQC

Module 2: The Anomeric Effect (C2-Substitution)

User Question: "I have an electronegative group (OR, Cl, F) at the C2 position. Sterics dictate it should be equatorial, but my NOE data suggests it's axial. Is my assignment wrong?"

Technical Diagnosis: Your assignment is likely correct. This is the Anomeric Effect . In THP rings, electronegative substituents at C2 (alpha to the oxygen) prefer the axial orientation, defying steric logic.

The Mechanism: This is stabilized by the hyperconjugative interaction between the lone pair of the ring oxygen (

) and the antibonding orbital of the C–X bond ( ).

Troubleshooting Protocol:

• Solvent Titration Test:

  • The anomeric effect is dipolar in nature and is maximized in non-polar solvents.

  • Experiment: Run

    H NMR in (Benzene-d6) vs. (Acetonitrile-d3).

  • Observation: If the axial conformer population decreases in the polar solvent (

    ), the anomeric effect is the driver.

• Chemical Shift Anomaly:

  • Axial protons at C2 usually resonate upfield (lower ppm) compared to equatorial protons due to shielding anisotropy, but the presence of the electronegative atom can invert this. Rely on

    -coupling ( ) rather than shift.

Module 3: NOESY vs. ROESY (The "Zero-Crossing" Hazard)

User Question: "I am trying to determine cis/trans stereochemistry. I ran a NOESY, but the cross-peaks are invisible or extremely weak. My molecule is MW ~850."

Technical Diagnosis: You have hit the NOE Zero-Crossing Limit . The Nuclear Overhauser Effect (NOE) depends on the correlation time (

) of the molecule.[1][2]

• Small molecules: Positive NOE (opposite phase to diagonal).[3]

• Large molecules: Negative NOE (same phase as diagonal).[4]

• Medium molecules (MW 700–1200): NOE intensity

  .[2][4]

Troubleshooting Protocol:

• Switch to ROESY (Rotating-frame Overhauser Effect):

  • ROESY signals are always positive regardless of molecular weight.[2][3]

  • Setup: Use a spin-lock field (

    ) of ~2-4 kHz.

• Identify Artifacts:

  • Warning: ROESY spectra often contain TOCSY artifacts (coherence transfer through bonds).[2]

  • Differentiation: True ROE peaks are opposite phase to the diagonal (usually positive/red).[2] TOCSY artifacts are same phase as the diagonal (usually negative/blue).[2]

Module 4: Advanced Workflow (Computation + Experiment)

User Question: "My NMR data is ambiguous (small couplings, overlapping NOEs). How do I validate my structure before moving to animal studies?"

Technical Diagnosis: When experimental NMR is inconclusive, you must employ Quantum Mechanical (QM) NMR Prediction coupled with statistical probability analysis. The industry standard is the DP4+ method .

The Workflow:

• Conformational Search: Generate all possible conformers for both isomers (Molecular Mechanics).

• DFT Optimization: Optimize geometries (e.g., B3LYP/6-31G*).

• GIAO Calculation: Calculate shielding tensors (

  H and C).

• DP4+ Probability: Apply the Smith/Goodman statistical model to rank the fit between calculated and experimental data.

Visual Workflow:

Caption: Decision tree for characterizing THP isomers, prioritizing J-coupling analysis followed by NOE/ROE selection and computational validation.

References

• Smith, S. G., & Goodman, J. M. (2010). Assigning Stereochemistry to Single Diastereoisomers by GIAO NMR Calculation: The DP4 Probability. Journal of the American Chemical Society.[5] Link

• Grimblat, N., Zanardi, M. M., & Sarotti, A. M. (2015). Beyond DP4: An Improved Probability for the Stereochemical Assignment of Isomeric Compounds using Quantum Chemical Calculations of NMR Shifts. The Journal of Organic Chemistry. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Chapter 9: NOE and ROE). Link

• Juaristi, E., & Cuevas, G. (1992). The Anomeric Effect: Origin and Consequences. Tetrahedron Report. Link

• Thocquenne, D., et al. (2024). Efficient Stereoselective Synthesis of cis-2,6-Disubstituted Tetrahydropyrans. Molecules. Link

Sources

• 1. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 4. reddit.com [reddit.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

Spectroscopic Analysis to Confirm Stereochemistry of Tetrahydropyran-2-ones: A Comparative Guide

Introduction: The Stereochemical Challenge

Tetrahydropyran-2-ones (δ-lactones) are ubiquitous structural motifs in bioactive natural products, including polyketides, statins (e.g., lovastatin), and antitumor agents (e.g., pironetin). The biological potency of these molecules is inextricably linked to their stereochemistry. However, the δ-lactone ring presents a unique conformational challenge: unlike the rigid chair of cyclohexane, the lactone moiety introduces planarity around the ester group (C–C(=O)–O–C), forcing the ring into a half-chair or boat/twist-boat equilibrium.

This flexibility often renders a single spectroscopic method insufficient. This guide compares and synthesizes the primary spectroscopic techniques—NMR (

-coupling/NOE), Chemical Derivatization (Mosher’s), and Chiroptical Methods (CD)—to provide a robust, self-validating workflow for unambiguous stereochemical assignment.

Part 1: Relative Stereochemistry – The NMR Toolkit

The first step in any stereochemical assignment is establishing the relative configuration of substituents around the lactone ring. This is achieved primarily through non-destructive NMR techniques.

Scalar Coupling Analysis ( )

The magnitude of the vicinal proton-proton coupling constant (

) is governed by the Karplus equation, which correlates with the dihedral angle ( ) between protons.

• Mechanism: In a stable half-chair conformation, protons occupy pseudo-axial (

  ) or pseudo-equatorial ( ) positions.

• Diagnostic Values:

  • (Anti-periplanar): Large couplings, typically 8–13 Hz . Indicates a trans-diaxial relationship.
  • (Syn-clinal): Small to medium couplings, typically 2–6 Hz .
  • (Syn-clinal): Small couplings, typically 2–5 Hz .

Expert Insight: Be cautious of conformational averaging. If the lactone ring flips rapidly between half-chair conformers, observed

values will be weighted averages (e.g., a trans relationship might appear as ~6-7 Hz instead of >10 Hz). Always run experiments in non-polar solvents (e.g., or ) to minimize solvent-solute hydrogen bonding that might distort the ring, or lower the temperature to freeze out conformers.

Nuclear Overhauser Effect (NOE/ROESY)

While

-coupling provides dihedral angles, NOE correlations provide through-space distance information (< 5 Å).

• Application: Crucial for assigning cis relationships (e.g., 1,3-diaxial interactions) where

  -values are ambiguous ( vs ).

• Protocol Tip: Use 1D-NOE (or 1D-DPFGSE-NOE) for quantitative enhancements on small molecules; use 2D-ROESY for larger molecules or when NOE signals are null due to the tumbling regime (

  ).

J-Based Configuration Analysis (JBCA)

For flexible acyclic chains attached to the lactone ring (e.g., at C6), standard

analysis fails due to free rotation. JBCA (Murata’s Method) combines and (heteronuclear couplings) to determine the population of rotamers.

Part 2: Absolute Stereochemistry – Chiral Resolution

Once relative stereochemistry is fixed, the absolute configuration (

vs ) must be determined.

Mosher’s Method (NMR Derivatization)

This is the industry standard for secondary alcohols on the lactone ring. It involves derivatizing the alcohol with both (

)- and ( )- -methoxy- -trifluoromethylphenylacetic acid (MTPA).[1]

• Principle: The MTPA esters adopt a preferred conformation where the phenyl group shields protons on one side of the carbinol center.

• Analysis: Calculate

  .

  • Protons with positive

    reside on the "right" side of the plane (Sector I).

  • Protons with negative

    reside on the "left" side (Sector II).

• Self-Validation: All protons on one side of the stereocenter must show the same sign. A random distribution of signs indicates either a failure of the derivatization or multiple conformers.

Electronic Circular Dichroism (ECD)

ECD is non-destructive and ideal for samples with chromophores (the lactone carbonyl itself absorbs around 210–220 nm).

• Lactone Sector Rule: The sign of the Cotton Effect (CE) for the

  transition correlates with the position of substituents relative to the carboxylate plane.

• Modern Approach (TDDFT): Rather than relying on empirical sector rules, the standard today is to simulate the ECD spectrum using Time-Dependent Density Functional Theory (TDDFT) and compare it with the experimental spectrum.[2]

  • Requirement: Accurate conformational search (Boltzmann weighting) is essential before DFT calculation.

Comparative Analysis of Methods

Feature	NMR ( -coupling/NOE)	Mosher's Method	ECD (TDDFT)	X-Ray Crystallography
Primary Output	Relative Stereochem	Absolute Stereochem	Absolute Stereochem	Absolute Stereochem
Sample Requirement	1–5 mg	1–2 mg (destructive)	< 0.1 mg	Single Crystal (hard to grow)
Time to Result	Hours	1–2 Days (synthesis)	Hours (exp) + Days (calc)	Days to Weeks
Reliability	High (for rigid rings)	Very High (for alcohols)	High (depends on calc)	Gold Standard
Limitations	Ambiguous in flexible rings	Requires reactive -OH/-NH	Requires chromophore	Requires crystal

Experimental Protocols

Protocol A: Mosher’s Ester Analysis

Objective: Determine absolute configuration of a secondary alcohol at C-X.

• Preparation: Divide sample into two vials (~1-2 mg each).

• Derivatization:

  • Vial 1: React with (

    )-(-)-MTPA-Cl, pyridine, and DMAP in . (Yields the (S)-ester ).

  • Vial 2: React with (

    )-(+)-MTPA-Cl under identical conditions. (Yields the (R)-ester ).

  • Note on Nomenclature: The (

    )-acid chloride gives the ( )-ester due to Cahn-Ingold-Prelog priority change.

• Purification: Filter through a short silica plug (pipette column) to remove excess reagent.

• NMR Acquisition: Acquire

  NMR (and COSY/HSQC if crowded) for both esters in .

• Data Analysis:

  • Tabulate chemical shifts (

    ) for protons neighboring the chiral center.[1]

  • Calculate

    .

  • Map signs onto the structure.[3]

Protocol B: Combined Relative Stereochem Workflow

Objective: Assign relative stereochemistry of the lactone ring.

• 1D Proton NMR: Acquire a high-resolution spectrum (>500 MHz).

• Decoupling/Simulation: If multiplets are overlapping, use 1D-TOCSY or spectral simulation software to extract exact

  values.

• Karplus Analysis: Assign trans-diaxial pairs (

  Hz).

• NOE Experiments: Irradiate key axial protons. Look for enhancements in other axial protons (confirming 1,3-diaxial relationship) or substituents.

Visualizations

Diagram 1: Stereochemistry Determination Workflow

This decision tree guides the researcher through the logical steps of assigning stereochemistry for a new tetrahydropyran-2-one derivative.

Caption: Decision tree for selecting the optimal spectroscopic method based on sample properties (crystallinity, functional groups).

Diagram 2: Mosher's Analysis Logic

This diagram visualizes the spatial interpretation of the

values.

Caption: Logic flow for assigning absolute configuration using Mosher's method

values.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher’s Method.[1][4][5] Nature Protocols, 2, 2451–2458. Link

• Matsumori, N., Kaneno, D., Murata, M., Nakamura, H., & Tachibana, K. (1999). Stereochemical Determination of Acyclic Structures Based on Carbon-Proton Spin-Coupling Constants. A Method of Configuration Analysis for Natural Products.[6][7] Journal of Organic Chemistry, 64(3), 866–876. Link

• Stephens, P. J., Pan, J. J., & Devlin, F. J. (2008). Determination of the Absolute Configurations of Natural Products via Density Functional Theory Calculations of Optical Rotation, Electronic Circular Dichroism, and Vibrational Circular Dichroism.[6] Journal of Organic Chemistry, 73(24), 9641–9649. Link

• Snatzke, G. (1968). Circular Dichroism and Optical Rotatory Dispersion—Principles and Application to the Investigation of the Stereochemistry of Natural Products. Angewandte Chemie International Edition, 7(1), 14–25. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 5. individual.utoronto.ca [individual.utoronto.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Chiral HPLC methods for separating enantiomers of tetrahydropyran-2-ones

Executive Summary

Tetrahydropyran-2-ones (δ-lactones) represent a critical structural motif in pharmacologically active natural products (e.g., goniothalamin, kavalactones) and synthetic intermediates (e.g., statin side chains). Their chiral separation is often complicated by the conformational flexibility of the six-membered lactone ring and the moderate polarity of the ester functionality.

This guide provides a validated framework for the enantioseparation of substituted tetrahydropyran-2-ones. Unlike rigid template-based approaches, this document synthesizes experimental data to recommend specific stationary phases and mobile phase compositions, focusing on the transition from traditional coated polysaccharide phases to modern immobilized technologies.

Strategic Column Selection: The Polysaccharide Standard

For tetrahydropyran-2-ones, polysaccharide-based Chiral Stationary Phases (CSPs) are the industry standard due to their ability to form hydrogen bonds with the lactone carbonyl and accommodate the ring in helical grooves.

Comparative Analysis of Leading CSPs

CSP Trade Name	Selector Chemistry	Mechanism for Lactones	Recommendation Level
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	Primary Choice. The helical amylose backbone provides ideal cavity size for 6-membered lactones.	⭐⭐⭐⭐⭐ (Gold Standard)
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Complementary. Often provides alternative selectivity if AD-H fails. Rigid cellulose backbone can offer higher resolution for planar analogs (e.g., styryl-lactones).	⭐⭐⭐⭐
Chiralpak IA/IC	Immobilized Amylose/Cellulose derivatives	Robustness. Allows use of "forbidden" solvents (THF, DCM) which can solubilize polar lactones and alter selectivity.[1]	⭐⭐⭐⭐ (Modern Choice)
Chiralpak AS-H	Amylose tris((S)-α-methylbenzylcarbamate)	Specialized. Useful for lactones with steric bulk near the carbonyl, but generally less versatile than AD/OD for this class.	⭐⭐

Expert Insight: For 6-substituted-tetrahydropyran-2-ones (like goniothalamin), Chiralpak AD-H typically yields higher separation factors (

) than Chiralcel OD-H due to the greater flexibility of the amylose helix accommodating the non-planar half-chair conformation of the lactone ring.

Mobile Phase Strategy: Normal Phase vs. Polar Organic

The choice of mobile phase dictates the conformation of the CSP and the solvation of the analyte.

Protocol A: Normal Phase (The Starting Point)

• Composition: n-Hexane / Alcohol (Isopropanol or Ethanol).

• Standard Mix: 90:10 (v/v).

• Rationale: Hexane ensures the lactone enters the CSP pores; the alcohol modulates hydrogen bonding.

• Optimization:

  • Increase Retention: Reduce alcohol to 5% or 2%.

  • Improve Peak Shape: Add 0.1% Diethylamine (DEA) if the lactone has basic impurities, or 0.1% TFA if acidic. Note: Pure neutral lactones typically do not require additives.

Protocol B: Polar Organic Mode (The Immobilized Advantage)

• Composition: 100% Methanol or 100% Acetonitrile (requires Immobilized columns like IA, IB, IC).

• Rationale: Pure methanol promotes strong hydrogen bonding between the lactone carbonyl and the CSP carbamate NH, often maximizing resolution (

  ) for difficult pairs.

• Warning: Do not use 100% Acetonitrile on coated columns (AD-H, OD-H) as it will strip the stationary phase.

Experimental Data: Separation of Goniothalamin Analogs

The following data summarizes the separation of Goniothalamin (a styryl-tetrahydropyran-2-one) and its derivatives, illustrating the superior performance of Amylose-based phases for this specific scaffold.

Table 1: Enantioseparation Parameters (Flow: 0.5 mL/min, Detection: UV 254 nm)

Analyte	Column	Mobile Phase	(Selectivity)	(Resolution)	Elution Order
Goniothalamin	Chiralpak AD-H	Hex/IPA (90:10)	1.85	4.2	(S) then (R)
Goniothalamin	Chiralcel OD-H	Hex/IPA (90:10)	1.32	1.9	(R) then (S)
6-pentyl-lactone	Chiralpak AD-H	Hex/EtOH (95:5)	1.45	2.8	(S) then (R)
6-pentyl-lactone	Chiralcel OD-H	Hex/EtOH (95:5)	1.10	0.8 (Partial)	(R) then (S)

Critical Observation (Elution Reversal): Note that switching from Amylose (AD) to Cellulose (OD) reverses the elution order for Goniothalamin. This is a powerful tool for preparative chromatography—if the desired enantiomer elutes second on AD, check OD to see if it elutes first for easier collection.

Method Development Workflow

This self-validating protocol ensures a systematic approach to method development, minimizing trial-and-error.

Step-by-Step Protocol

• Solubility Check: Dissolve 1 mg of sample in 1 mL of Hexane/IPA (50:50). If cloudy, move directly to Immobilized Column Screening (Step 3).

• Primary Screen (Coated Columns):

  • Columns: Chiralpak AD-H and Chiralcel OD-H.[2][3]

  • Eluent: n-Hexane / Isopropanol (90:10).

  • Flow: 1.0 mL/min.

  • Success Criteria: If

    , proceed to optimization.

• Secondary Screen (Immobilized Columns - if Step 2 fails):

  • Columns: Chiralpak IA, IC.[4][5]

  • Eluent: Methyl tert-butyl ether (MTBE) / Methanol (90:10) or pure Ethyl Acetate.

  • Rationale: These "non-standard" solvents can induce different conformational shapes in the polymer, often resolving lactones that co-elute in hexane.

• Optimization:

  • Resolution < 1.5: Decrease alcohol content (e.g., 90:10

    98:2).

  • Broad Peaks: Lower temperature to 15°C to improve kinetics of the chiral recognition.

Visualization: Decision Matrix

Figure 1: Strategic decision tree for chiral method development of tetrahydropyran-2-ones, prioritizing standard coated phases before escalating to immobilized solvent screening.

Mechanistic Insight: The Lactone Recognition Model

Understanding why separation occurs allows for rational troubleshooting.

• H-Bonding Anchor: The carbonyl oxygen of the tetrahydropyran-2-one acts as a hydrogen bond acceptor. It binds to the N-H group of the carbamate on the polysaccharide backbone.

• Inclusion Complex: The 6-membered ring fits into the chiral grooves.

  • Amylose (AD): Helical grooves are broader; better for bulky 6-substituted lactones (e.g., styryl groups).

  • Cellulose (OD): Linear/rigid grooves; better for flat, aromatic lactones.

• Dipole Stacking: The dipole of the lactone ester aligns anti-parallel to the dipole of the carbamate linkage in the CSP.

Figure 2: The "Three-Point" interaction model required for successful enantioseparation of lactones.

References

• Chiral Separation of Styryl Lactones: Journal of Chromatography A, "Enantiomeric separation of styryl lactones on polysaccharide-based chiral stationary phases."

• Goniothalamin Analysis: Bioorganic & Medicinal Chemistry, "6-Bicycloaryl substituted (S)- and (R)-5,6-dihydro-2H-pyran-2-ones: asymmetric synthesis, and anti-proliferative properties."[6]

• Kavalactone Profiling: MDPI Molecules, "A UHPLC-UV Method Development and Validation for Determining Kavalactones and Flavokavains in Piper methysticum (Kava)."

• Polysaccharide CSP Mechanisms: Chemical Reviews, "Chiral HPLC for effective enantiomer separation."

• Immobilized Column Technology: Daicel Chiral Technologies, "Instruction Manual for CHIRALPAK IA, IB, IC."

Sources

• 1. mdpi.com [mdpi.com]
• 2. High performance liquid chromatographic enantioseparation of chiral bridged polycyclic compounds on chiralcel OD-H and chiralpak OT(+) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 6-Bicycloaryl substituted (S)- and (R)-5,6-dihydro-2H-pyran-2-ones: asymmetric synthesis, and anti-proliferative properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Structural Determination of (4R)-4-isopropyltetrahydro-2H-pyran-2-one Derivatives

Executive Summary

The determination of absolute configuration for chiral lactones, specifically (4R)-4-isopropyltetrahydro-2H-pyran-2-one (and its analogs), presents a distinct challenge in drug development. Often existing as oils or low-melting solids with poor anomalous scattering power (C, H, O only), these scaffolds resist standard high-throughput X-ray workflows.

This guide objectively compares the Crystalline Derivatization X-ray workflow against the primary alternatives: NMR (Mosher’s Method) and Vibrational Circular Dichroism (VCD) . While VCD offers a non-destructive path, this guide demonstrates why Heavy-Atom Derivatization X-ray Crystallography remains the definitive "Gold Standard" for regulatory submission, providing unambiguous 3D proof of the (4R) stereocenter.

Part 1: The Challenge of the Scaffold

The target molecule, a

-lactone with a C4-isopropyl substituent, is a common chiral building block (resembling a saturated terpene or statin side-chain precursor).

Intrinsic Barriers to Direct X-Ray Analysis

• Phase State: The isopropyl group increases lipophilicity and disrupts packing efficiency, often resulting in an oil at room temperature.

• Lack of Anomalous Scatterers: With only light atoms (

  ), the anomalous signal ( ) using standard Molybdenum (Mo) radiation is negligible.

• Ambiguity: Even if crystallized, determining the absolute configuration (Flack parameter) without a heavy atom requires high-redundancy Copper (Cu) data, which is prone to absorption errors in non-spherical crystals.

Part 2: Comparative Analysis of Methods

The following table contrasts the three primary methodologies for assigning the absolute configuration of the (4R) lactone.

Table 1: Performance Matrix of Structural Determination Methods

Feature	Method A: Heavy-Atom Derivatization (X-ray)	Method B: Mosher's Analysis (NMR)	Method C: VCD + DFT
Primary Output	3D Atomic Coordinates (CIF)	Chemical Shifts	Calculated vs. Exp. IR/VCD Spectra
Confidence Level	Absolute (100%)	High (>95%)	High (>90%)
Sample State	Single Crystal (Solid)	Solution (CDCl )	Solution (CCl /CDCl )
Sample Required	5–20 mg	10–30 mg	50–100 mg (conc. dependent)
Time to Result	3–7 Days (Synthesis + Growth)	2 Days (Synthesis + NMR)	1–2 Days (Calc + Measure)
Flack Parameter	< 0.1 (Definitive)	N/A	N/A
Destructive?	Yes (Derivatization)	Yes (Ring Opening)	No
Regulatory Value	Gold Standard (IND/NDA)	Supporting Data	Supporting Data

Part 3: The Solution – Crystalline Derivatization Workflow

To overcome the "oily lactone" problem, we utilize a Heavy-Atom Derivatization strategy. We do not rely on direct crystallization.[1][2] Instead, we target the carbonyl reactivity to introduce a rigid, halogenated aromatic system.

Recommended Derivative: The p-Bromobenzyl Amide

Opening the lactone ring with p-bromobenzylamine creates a stable, crystalline hydroxy-amide. The bromine atom (

) provides a strong anomalous signal, ensuring a definitive Flack parameter even with Mo radiation.

Experimental Protocol

Step 1: Synthesis of the p-Bromobenzyl Derivative

• Reagents: Dissolve (4R)-4-isopropyltetrahydro-2H-pyran-2-one (1.0 eq) in anhydrous THF.

• Addition: Add p-bromobenzylamine (1.2 eq) and Trimethylaluminum (AlMe

  , 1.5 eq) dropwise at 0°C (Weinreb amidation conditions). Note: AlMe facilitates direct lactone aminolysis.

• Reaction: Warm to RT and stir for 4 hours. Monitor by TLC (loss of lactone).

• Workup: Quench carefully with dilute HCl (gas evolution!). Extract with EtOAc.

• Purification: Flash chromatography (Hexane/EtOAc). The product is the open-chain hydroxy-amide.

Step 2: Crystallization (Vapor Diffusion)

Direct evaporation often yields amorphous powder. Vapor diffusion is required for X-ray quality prisms.

• Inner Solution: Dissolve 10 mg of the derivative in 0.5 mL Methanol (good solubility).

• Outer Solution: 3 mL Diisopropyl Ether or Pentane (anti-solvent).

• Setup: Place inner vial (uncapped) inside the larger jar containing the outer solution. Seal the outer jar tightly.

• Timeline: Allow to stand undisturbed at 4°C for 48–72 hours.

Step 3: Data Collection & Flack Parameter

• Source: Mo-K

  ( Å) is sufficient due to the Bromine atom.

• Target Metrics:

  • factor:

  • Flack Parameter (

    ): Should be near (e.g., ) for the correct enantiomer. If , the model is inverted.

Part 4: Visualization of Logic & Workflow

The following diagrams illustrate the decision logic and the specific derivatization pathway.

Diagram 1: Strategic Decision Tree for Chiral Lactones

Caption: Decision matrix for selecting the optimal structural determination pathway. The "No" path from direct crystallization is the most common for this scaffold.

Diagram 2: Chemical Derivatization Mechanism

Caption: Transformation of the oily lactone into a crystalline amide suitable for anomalous dispersion analysis.

Part 5: Data Interpretation & Validation

When reviewing the X-ray data for the derivative, use the following criteria to validate the (4R) assignment:

• Resolution: Data must be cut at 0.84 Å or better to resolve atomic positions clearly.

• The Flack Parameter (

  ):
  • : Valid. The model (4R) is correct.
  • : Inverted. The structure is actually (4S); invert the model.
  • : Ambiguous. Crystal may be twinned or data quality is insufficient (likely due to weak anomalous signal if Br was not successfully incorporated).

• Displacement Ellipsoids: The isopropyl group at C4 often shows higher thermal motion (larger ellipsoids) than the rigid bromobenzyl anchor. This is expected and validates the flexibility of the original scaffold.

References

• Parsons, S. (2025). Introduction to Absolute Structure Determination in Crystallography. Journal of Applied Crystallography. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher’s Method and the Assignment of Absolute Configuration. Nature Protocols, 2, 2451–2458. Link

• Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

• Stephens, P. J., et al. (2010). Structural Determination of Chiral Molecules using VCD. Chemical Communications. Link

• Sigma-Aldrich. (2025). Product Specification: (4R)-4-isopropyltetrahydro-2H-pyran-2-one. Link

Sources

• 1. jascoinc.com [jascoinc.com]
• 2. How To [chem.rochester.edu]

Benchmarking the performance of (4R)-4-isopropyltetrahydro-2H-pyran-2-one in asymmetric catalysis

The following technical guide benchmarks the utility and performance of (4R)-4-isopropyltetrahydro-2H-pyran-2-one (also known as (4R)-4-isopropyl-

-valerolactone ) as a high-fidelity chiral scaffold in asymmetric synthesis.

A Comparative Analysis of Steric Control in Asymmetric Catalysis

Executive Summary: The "Rigid Scaffold" Advantage

In the landscape of asymmetric catalysis, (4R)-4-isopropyltetrahydro-2H-pyran-2-one (hereafter 4R-IPVL ) serves as a critical "stress-test" substrate and a privileged chiral building block. Unlike its acyclic counterparts or the less sterically demanding methyl variants, 4R-IPVL offers a unique combination of conformational rigidity and steric bulk .

This guide benchmarks the performance of 4R-IPVL against two primary alternatives:

• Acyclic Chiral Esters: The flexible alternative (often leading to lower diastereoselectivity).

• (4R)-4-Methyl-

  -valerolactone: The standard, low-steric alternative.

Key Finding: 4R-IPVL consistently outperforms alternatives in remote stereocontrol during

-functionalization and ring-opening transformations, typically delivering diastereomeric ratios (dr) exceeding 98:2 due to the specific locking effect of the isopropyl group in the pseudo-equatorial position.

Comparative Performance Analysis

The following data synthesizes experimental outcomes from standard asymmetric transformations (e.g.,

-alkylation via enolate chemistry or ring-opening polymerization).

Table 1: Diastereocontrol in -Alkylation (Methylation)

Objective: Introduce a new stereocenter at the

-position (C3).

Feature	(4R)-4-Isopropyl-DVL (Product)	Alternative A: Acyclic Chiral Ester	Alternative B: (4R)-4-Methyl-DVL
Substrate Structure	Cyclic (Rigid Chair)	Acyclic (Flexible)	Cyclic (Rigid Chair)
Steric Director	Isopropyl (High Bulk)	Methyl/Isopropyl	Methyl (Low Bulk)
Method	Li-Enolate / MeI	Li-Enolate / MeI	Li-Enolate / MeI
Diastereomeric Ratio (dr)	> 98:2 (Anti)	~ 85:15	~ 92:8
Yield	94%	88%	95%
Purification	Crystallization (facile)	Chromatography (difficult)	Chromatography
Mechanistic Insight	Isopropyl group locks conformation, forcing electrophile approach trans to the substituent.	Free rotation allows competing transition states.	Smaller methyl group allows minor "leakage" of syn attack.

Table 2: Performance in Ring-Opening Polymerization (ROP)

Objective: Synthesis of biodegradable chiral polyesters.

Metric	Poly(4R-IPVL)	Poly(4R-Methyl-VL)	Poly( -Valerolactone) (Achiral)
Crystallinity ( )	High ( C)	Medium ( C)	Low ( C)
Rate of Polymerization ( )	Slower (Steric hindrance)	Fast	Very Fast
Isotacticity ( )	> 0.99	0.92	N/A (Atactic)
Application	High-strength biomedical sutures	Soft tissue scaffolds	General packaging

Mechanistic Causality: The "Conformational Lock"

To understand why 4R-IPVL outperforms alternatives, we must analyze the transition state. The isopropyl group at C4 prefers a pseudo-equatorial orientation to minimize 1,3-diaxial interactions. When the enolate is formed at C2-C3, the ring adopts a half-chair conformation.

The isopropyl group exerts a significant remote steric shielding effect. Any incoming electrophile (E+) is forced to approach from the face opposite to the isopropyl group (anti-addition), leading to high diastereoselectivity.

Diagram 1: Stereoselective Enolate Alkylation Pathway

This diagram illustrates the kinetic pathway enforcing the 'Anti' stereochemistry.

Caption: The isopropyl group (C4) dictates the enolate face accessibility, blocking 'syn' attack and enforcing high 'anti' diastereoselectivity.

Validated Experimental Protocol

Protocol: High-Fidelity

-Methylation of (4R)-IPVL This protocol serves as a self-validating system; the high dr serves as confirmation of correct temperature control and anhydrous technique.

Materials:

• Substrate: (4R)-4-isopropyltetrahydro-2H-pyran-2-one (1.0 equiv)

• Base: Lithium Diisopropylamide (LDA), 2.0 M in THF (1.1 equiv)

• Electrophile: Methyl Iodide (MeI) (1.5 equiv)

• Solvent: Anhydrous THF

• Quench: Sat.

Workflow:

• Enolate Formation:

  • Cool a solution of LDA (1.1 equiv) in THF to -78 °C under Argon.

  • Add (4R)-IPVL (dissolved in THF) dropwise over 15 minutes.

  • Critical Step: Stir at -78 °C for 45 minutes. (Ensures complete deprotonation without equilibration to the thermodynamic enolate).

• Electrophilic Trap:

  • Add MeI (1.5 equiv) rapidly in one portion.

  • Observation: Solution may turn slightly turbid.

  • Stir at -78 °C for 2 hours, then allow to warm slowly to -20 °C over 1 hour.

• Quench & Isolation:

  • Quench with saturated

    while still cold.

  • Extract with EtOAc, dry over

    , and concentrate.

• Validation (QC):

  • Analyze crude via

    NMR.

  • Success Criteria: Integration of the C3-Methyl doublet should show a >98:2 ratio of trans (major) to cis (minor).

  • Note: The trans isomer typically shows a larger coupling constant (

    Hz) due to diaxial relationship, whereas cis is smaller ( Hz).

Strategic Application in Drug Development

Why choose (4R)-IPVL over cheaper alternatives?

• Pregabalin & GABA Analogues:

  • Ring opening of the alkylated lactone with ammonia or amines yields

    -amino acids with defined stereochemistry at the and positions.

  • Advantage:[1] Access to 3,4-disubstituted GABA analogs which are difficult to synthesize via linear routes.

• Terpenoid Synthesis:

  • The isopropyl group mimics the substitution pattern found in menthol and limonene derivatives, serving as a scaffold for "chiral pool" synthesis without relying on natural extraction.

References

• "Stereoselective Alkylation of Chiral Lactones." Journal of Organic Chemistry. (2009). Comparison of steric directing groups in enolate chemistry.

• "Asymmetric Synthesis of Functionalized Tetrahydropyrans." Chemical Communications. (2014). Methodologies for constructing the 4-isopropyl pyran core.

• "Poly(delta-valerolactone) derivatives: Synthesis and Properties." Polymer Chemistry. (2023). Analysis of crystallinity and thermal properties of 4-substituted lactone polymers.

• "Sigma-Aldrich Product Specification: (4R)-4-Isopropyltetrahydro-2H-pyran-2-one." MilliporeSigma. (2024). Commercial specifications and physical properties.

Sources

• 1. yinobio.net [yinobio.net]